2-Amino-3-(furan-2-yl)propanoic acid

• CAS: 4066-39-1

Core Science & Biosynthesis

The Ascendant Therapeutic Potential of Furan-Containing Amino Acids: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The furan scaffold, a five-membered aromatic heterocycle, is a cornerstone in medicinal chemistry, lending its unique electronic and steric properties to a multitude of pharmacologically active agents.[1][2][3][4] When incorporated into the fundamental building blocks of life—amino acids—the resulting furan-containing amino acids present a compelling class of compounds with a broad spectrum of biological activities. This technical guide provides an in-depth exploration of their synthesis, unique chemical characteristics, diverse biological activities, and the experimental methodologies crucial for their investigation. From antimicrobial and anticancer agents to neurological modulators and tools for protein engineering, this guide illuminates the significant and expanding role of furan-containing amino acids in modern drug discovery and chemical biology.

Introduction: The Strategic Integration of the Furan Moiety into Amino Acids

The incorporation of non-proteinogenic amino acids into peptides and other bioactive molecules is a well-established strategy for enhancing therapeutic properties.[5][6] Furan-containing amino acids represent a particularly intriguing subset of these modified building blocks. The furan ring, with its distinct aromaticity, dipole moment, and hydrogen bonding capabilities, can act as a bioisostere for phenyl rings, offering modified steric and electronic characteristics.[1] This substitution can lead to improved metabolic stability, enhanced drug-receptor interactions, and favorable pharmacokinetic profiles.[1][4] The inherent reactivity of the furan ring also opens avenues for covalent modification and the design of targeted inhibitors.[7][8]

This guide will navigate the landscape of furan-containing amino acids, providing a comprehensive overview for researchers aiming to harness their potential. We will delve into their synthesis, explore the mechanistic underpinnings of their biological effects, and provide actionable experimental protocols for their study and application.

Unique Chemical Properties and Synthesis

The biological activity of furan-containing amino acids is intrinsically linked to the chemical properties of the furan ring. Its planar structure and electron-rich nature influence molecular conformation and facilitate π-π stacking interactions with biological targets. Furthermore, the oxygen heteroatom can participate in hydrogen bonding, a critical factor in molecular recognition.

Synthetic Strategies

The synthesis of furan-containing amino acids can be approached through several established organic chemistry methodologies. A common strategy involves the modification of existing amino acid scaffolds, while others build the amino acid from a furan-containing precursor.

Key Synthetic Routes:

• Feist-Benary Furan Synthesis: This classical method involves the reaction of a β-dicarbonyl compound with an α-halogenated ketone in the presence of a base to form a substituted furan.[9] This furan derivative can then be further functionalized to introduce the amino and carboxylic acid moieties.

• Paal-Knorr Furan Synthesis: This involves the acid-catalyzed dehydration of a 1,4-dicarbonyl compound to yield a furan ring. The requisite 1,4-dicarbonyl can be synthesized through various methods, providing flexibility in the final substitution pattern.

• Modifications of Commercially Available Precursors: A straightforward approach utilizes commercially available furan derivatives, such as furfural or 2-furoic acid, which can be chemically transformed to introduce the amino acid functionality. For instance, 5-hydroxymethylfurfural (HMF) can be converted to the furan amino acid 5-aminomethyl-2-furancarboxylic acid (AMFC) through a chemobiocatalytic route.[10]

The choice of synthetic route is often dictated by the desired substitution pattern on the furan ring and the required stereochemistry of the amino acid.

A Spectrum of Biological Activities

The incorporation of the furan moiety into amino acid structures has given rise to compounds with a wide array of biological activities. These activities often stem from the ability of the furan-containing amino acid to mimic natural amino acids, thereby interfering with essential biological processes.

Antimicrobial Activity

A significant area of investigation for furan-containing amino acids is their potential as antimicrobial agents.[2][3][11][12][13] Their mechanism of action can vary, but a prominent example is the disruption of protein synthesis.

Case Study: Furanomycin

L-(+)-Furanomycin, a naturally occurring non-proteinogenic amino acid isolated from Streptomyces threomyceticus, exhibits antibacterial properties.[6] It acts as a substrate for isoleucyl aminoacyl-tRNA synthetase, effectively competing with isoleucine and disrupting protein translation.[6][14] This mimicry highlights a key strategy in the design of furan-based antimicrobials.

Table 1: Antimicrobial Activity of Selected Furan-Containing Compounds

Compound	Organism	Activity/Mechanism of Action
Furanomycin	M. tuberculosis, E. coli, B. subtilis	Acts as a substrate for isoleucyl aminoacyl-tRNA synthetase, disrupting protein synthesis.[6][14]
Nitrofurantoin	Various bacteria	Used as an antimicrobial agent, particularly in urinary tract infections.[12]

Anticancer Activity

The conjugation of furan moieties with short peptide chains has emerged as a promising strategy for developing novel anticancer agents.[15][16][17] These furan-peptide conjugates can exhibit enhanced cell permeability and selectivity for cancer cells.

A study on furan-conjugated tripeptides demonstrated their potent antitumor effects.[15][17] The furan ring can contribute to the overall lipophilicity of the peptide, facilitating its transport across cell membranes. Once inside the cell, the peptide can interact with specific intracellular targets, leading to apoptosis or cell cycle arrest.

Enzyme Inhibition

Furan-containing amino acids and their derivatives have been explored as inhibitors of various enzymes, including proteases.[18][19][20][21][22] The furan ring can be designed to fit into the active site of an enzyme, forming specific interactions that block substrate binding.

Furin Inhibition: Furin, a proprotein convertase, is involved in the maturation of a wide range of proteins, including some viral envelope proteins and bacterial toxins.[18][19][21] Consequently, furin inhibitors are being investigated as potential antiviral and antibacterial therapeutics.[19][20][22] Peptide-based inhibitors incorporating furan-containing amino acids can be designed to target the substrate recognition site of furin with high affinity and specificity.[18][21]

Neurological and Anti-inflammatory Activities

The versatility of the furan scaffold extends to the central nervous system and inflammatory pathways. Furan derivatives have been reported to possess anti-inflammatory, analgesic, antidepressant, and anti-anxiolytic properties.[2][3][11] The incorporation of a furan-containing amino acid into a peptide or small molecule can modulate its interaction with receptors and enzymes involved in these processes. For instance, certain furan derivatives can modulate the activity of signaling pathways like MAPK and PPAR-ɣ, which are implicated in inflammation.[2]

Experimental Protocols and Methodologies

The investigation of furan-containing amino acids requires a combination of synthetic chemistry, biochemical assays, and cell-based studies.

Synthesis and Characterization

A detailed, step-by-step protocol for the synthesis of a furan-containing amino acid is beyond the scope of this guide due to the diversity of potential structures. However, a general workflow is presented below.

Experimental Workflow: Synthesis of a Furan-Containing Amino Acid

Caption: General workflow for the synthesis and characterization of a furan-containing amino acid.

Biological Evaluation

Protocol: Determination of Minimum Inhibitory Concentration (MIC)

This protocol is a standard method for assessing the antimicrobial activity of a compound.

• Preparation of Bacterial Inoculum: Culture the target bacterial strain overnight in an appropriate broth medium. Dilute the culture to a standardized concentration (e.g., 10^5 CFU/mL).

• Serial Dilution of Test Compound: Prepare a series of twofold dilutions of the furan-containing amino acid in a 96-well microtiter plate.

• Inoculation: Add the standardized bacterial inoculum to each well of the microtiter plate.

• Incubation: Incubate the plate at the optimal temperature for the bacterial strain (e.g., 37°C) for 18-24 hours.

• Determination of MIC: The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.

Protocol: In Vitro Enzyme Inhibition Assay

This protocol provides a framework for assessing the inhibitory activity of a furan-containing amino acid against a target enzyme.

• Reagent Preparation: Prepare solutions of the target enzyme, its substrate, and the furan-containing amino acid inhibitor at various concentrations.

• Assay Setup: In a microtiter plate, combine the enzyme and the inhibitor and pre-incubate for a specified time to allow for binding.

• Initiation of Reaction: Add the substrate to initiate the enzymatic reaction.

• Detection: Monitor the progress of the reaction over time using a suitable detection method (e.g., spectrophotometry, fluorometry).

• Data Analysis: Calculate the initial reaction rates at different inhibitor concentrations. Plot the reaction rate against the inhibitor concentration and fit the data to an appropriate model (e.g., Michaelis-Menten) to determine the inhibition constant (Ki) or the half-maximal inhibitory concentration (IC50).

Logical Relationship: From Synthesis to Biological Activity

Caption: A logical progression from the synthesis of a furan-containing amino acid to its evaluation as a potential therapeutic agent.

Future Directions and Conclusion

The field of furan-containing amino acids is ripe with opportunities for further exploration. The development of novel synthetic methodologies will enable the creation of more diverse and complex structures. Advances in computational chemistry will aid in the rational design of furan-containing amino acids with enhanced affinity and selectivity for their biological targets.

Furthermore, the incorporation of these unique amino acids into peptides using solid-phase peptide synthesis (SPPS) opens up possibilities for creating novel peptide-based therapeutics with improved stability and cell permeability.[7][16] The furan moiety can also be used as a chemical handle for orthogonal peptide labeling and crosslinking studies, providing valuable tools for chemical biology research.[7][8]

References

• Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review. orientjchem.org.
• Recent Updates on Anti-Inflammatory and Antimicrobial Effects of Furan Natural Deriv
• A Review on Biological and Medicinal Significance of Furan.
• Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review | Request PDF.
• The Ascendant Therapeutic Potential of Furan-Containing Amino Alcohols: A Technical Guide. Benchchem.
• Cyclic Peptidic Furin Inhibitors Developed by Combinatorial Chemistry.
• Application of Amino Acids in the Structural Modification of N
• Development and Prospects of Furin Inhibitors for Therapeutic Applic
• Furan: A Promising Scaffold for Biological Activity. (2024-01-25).
• Furin Inhibitors | SCBT. Santa Cruz Biotechnology.
• Cyclic Peptidic Furin Inhibitors Developed by Combinatorial Chemistry. PMC - NIH. (2023-03-15).
• Feist–Benary synthesis of Furan: From 1,3-dicarbonyl compounds and alpha-halo ketone in basic medium. YouTube. (2019-12-31).
• A Comprehensive Review on the Total Synthesis of Antibacterial Furanomycin and Its Analogs. MDPI. (2024-11-05).
• Pharmacological activity of furan deriv
• Furan-Conjugated Tripeptides as Potent Antitumor Drugs. PMC - PubMed Central. (2020-12-16).
• Bio-Derived Furanic Compounds with Natural Metabolism: New Sustainable Possibilities for Selective Organic Synthesis. PMC. (2023-02-16).
• Furan-modified peptides for crosslinking to GPCRs. Ghent University Library.
• One-pot Twostep Chemobiocatalytic Synthesis of a Furan Amino Acid from 5-Hydroxymethylfurfural. PubMed. (2024-04-11).
• Novel Furanoid α-Substitued α-Amino Acid as a Potent Turn Mimic in Peptide Synthesis.
• Amino Acid Based Antimicrobial Agents – Synthesis and Properties. PMC - NIH.
• An overview on the synthesis of furanoid and pyranoid sugar a. Comptes Rendus de l'Académie des Sciences.
• Furan-Conjugated Tripeptides as Potent Antitumor Drugs. MDPI. (2020-12-16).
• Overview of Antimicrobial Properties of Furan. Human Journals. (2022-04-30).
• Synthesis of amino acid derivatives of 5-alkoxy-3,4-dihalo-2(5H)-furanones and their preliminary bioactivity investigation as linkers. Organic & Biomolecular Chemistry (RSC Publishing).
• What are FURIN inhibitors and how do they work?.
• Furan synthesis. Organic Chemistry Portal.
• Furan-Conjugated Tripeptides as Potent Antitumor Drugs. MDPI. (2020-12-16).
• Novel Furan-containing Peptide-based Inhibitors of Protein Arginine Deiminase Type IV (PAD4).
• Furanoid and pyranoid β‐sugar amino acids as hydrophilic analogues of...
• Exploiting Furan's Versatile Reactivity in Reversible and Irreversible Orthogonal Peptide Labeling.
• Peptide synthesis at the origins of life: energy-rich aminonitriles by-pass deactivated amino acids completely. Research Communities. (2019-07-10).

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The Unassuming Powerhouse: 2-Furylalanine in Chemical Biology and Drug Design

This is an in-depth technical guide on the discovery, synthesis, and application of 2-Amino-3-(furan-2-yl)propanoic acid (commonly known as 2-Furylalanine ).

Executive Summary

2-Amino-3-(furan-2-yl)propanoic acid (2-Furylalanine) is a non-proteinogenic amino acid that serves as a critical bioisostere for phenylalanine, tyrosine, and histidine. While historically identified as a metabolic inhibitor, its modern utility lies in its dual nature: it is a structural mimic capable of engaging in unique

- interactions and a latent reactive warhead for site-specific cross-linking. This guide details its transition from a 1940s antimetabolite to a cornerstone of contemporary peptide engineering and genetic code expansion.

Part 1: Historical Genesis and Discovery

The Antimetabolite Era (1948)

The definitive entry of 2-furylalanine into the scientific record occurred in 1948 . While furan derivatives had been synthesized previously, the first directed synthesis and biological characterization of the amino acid were reported by Werner Herz, Karl Dittmer, and Stanley J. Cristol at the University of Colorado.

• The Discovery: In their seminal paper, "A New Synthesis of

  -2-Furylalanine", Herz et al. synthesized the compound to test its efficacy as an antimetabolite.

• Biological Context: The team demonstrated that 2-furylalanine acted as a competitive inhibitor of phenylalanine in Saccharomyces cerevisiae and Escherichia coli. This established the compound as a "phenylalanine antagonist," capable of halting microbial growth by tricking the translational machinery—a property that defined its early utility in metabolic studies.

Structural Significance

2-Furylalanine is structurally homologous to Phenylalanine (Phe), but the benzene ring is replaced by a furan ring.

• Electronic Difference: The furan ring is

  -excessive (electron-rich) compared to the benzene ring.

• Steric Difference: The 5-membered furan ring is slightly smaller and has different geometry (C-O-C bond angle) than the 6-membered phenyl ring, altering the spatial occupancy in a binding pocket.

Part 2: Synthetic Evolution

The synthesis of 2-furylalanine has evolved from classical condensation reactions to sophisticated enzymatic resolutions and asymmetric hydrogenations.

The Classical Chemical Route (The Herz Method)

The original 1948 synthesis relied on the Erlenmeyer-Plöchl azlactone synthesis , a robust method for generating

-amino acids.

Protocol Logic:

• Condensation: Furfural (furan-2-carboxaldehyde) is condensed with hippuric acid (or N-acetylglycine) in the presence of acetic anhydride and sodium acetate.

• Azlactone Formation: This yields the unsaturated azlactone (oxazolone) intermediate.

• Hydrolysis & Reduction: The azlactone is hydrolyzed to the acylaminoacrylic acid, followed by reduction (using phosphorus/HI or sodium amalgam) to yield racemic (

  )-2-furylalanine.

Modern Asymmetric Synthesis

For pharmaceutical applications requiring enantiopurity (

-isomer), modern routes utilize Asymmetric Hydrogenation .

• Precursor: Methyl 2-acetamido-3-(furan-2-yl)acrylate.

• Catalyst: Rhodium(I) complexes with chiral phosphine ligands (e.g., [Rh(COD)(DuPhos)]+).

• Yield: >98% ee (enantiomeric excess).

Enzymatic "Green" Synthesis

A highly specific method involves Phenylalanine Ammonia-Lyase (PAL) . While PAL naturally deaminates Phe to cinnamic acid, the reaction is reversible.

• Forward Reaction: Furan-2-acrylic acid +

  -2-Furylalanine.

• Advantage: This yields exclusively the

  -isomer and operates under mild aqueous conditions, avoiding toxic reducing agents.

Figure 1: Comparison of classical chemical synthesis (top path) vs. enzymatic and asymmetric routes (bottom paths) for 2-Furylalanine production.

Part 3: The "Furan Warhead" & Chemical Biology

The most significant modern application of 2-furylalanine is its use as a pro-reactive probe for cross-linking, pioneered largely by the Madder Group (Ghent University).

The Mechanism: Singlet Oxygen Activation

Unlike intrinsic electrophiles (like chloroacetyls) that can react non-specifically, the furan ring is chemically inert under physiological conditions. It requires "activation" by Reactive Oxygen Species (ROS), specifically singlet oxygen (

).[1]

• Inert State: 2-Furylalanine is incorporated into a peptide/protein.[2][3] It behaves like a hydrophobic residue.

• Activation: The sample is irradiated with light in the presence of a photosensitizer (e.g., Rose Bengal).

• Oxidation: Singlet oxygen attacks the furan ring via a [4+2] cycloaddition, forming an unstable endoperoxide.[1]

• Reaction: The endoperoxide rearranges into a highly reactive 4-oxo-enal (keto-aldehyde).

• Cross-linking: This electrophile rapidly reacts with nucleophiles (Lysine amines, Cysteine thiols) on a binding partner, forming a covalent cross-link.

Application: Mapping Protein-Protein Interactions

This methodology allows researchers to "freeze" transient interactions. By scanning 2-furylalanine through a peptide sequence, one can map the exact contact points of a ligand-receptor interface.

Figure 2: The "Furan Oxidation" activation pathway for site-specific cross-linking.

Part 4: Genetic Code Expansion

To use 2-furylalanine in complex proteins (not just synthetic peptides), it must be encoded genetically.

Amber Suppression

Researchers utilize an orthogonal tRNA/synthetase pair , typically derived from the Methanosarcina barkeri Pyrrolysyl-tRNA synthetase (PylRS) system.

• Mutant Synthetase: The binding pocket of PylRS is mutated to accommodate the planar furan ring instead of the bulky pyrrolysine.

• Amber Codon (TAG): The gene of interest is mutated to include a TAG stop codon at the desired site.

• Result: The cell machinery inserts 2-furylalanine at the TAG site with high fidelity.

Fluorescence Modulation

While 2-furylalanine is not strongly fluorescent itself (unlike Tryptophan), it is used to tune the fluorescence of chromophores.

• Example: In Blue Fluorescent Protein (BFP), replacing Histidine-66 with 2-furylalanine alters the

  -stacking network of the chromophore, shifting the spectral properties and often improving quantum yield or photostability.

Part 5: Technical Data & Protocols

Physicochemical Properties[4]

Property	Data	Notes
Molecular Formula
Molecular Weight	155.15 g/mol
pKa (COOH)	~2.2	Similar to Phe
pKa (NH3+)	~9.1	Similar to Phe
Solubility	Water (Moderate), Dilute Acid (High)
UV Absorbance	nm	Furan absorption; distinct from Trp (280 nm)
Metabolic Stability	Moderate	Furan ring can be opened by CYP450 enzymes

Experimental Protocol: Furan-Mediated Cross-linking

Use this protocol to cross-link a 2-furylalanine (Fua) containing peptide to a target protein.

• Preparation: Dissolve Fua-peptide (10

  M) and Target Protein (10 M) in Phosphate Buffered Saline (PBS, pH 7.4).

• Photosensitizer: Add Rose Bengal to a final concentration of 0.5

  M.

• Irradiation: Place the sample on ice. Irradiate with a white light source (halogen lamp or 500W floodlight) at a distance of 20 cm for 10–60 seconds.

  • Note: Excessive irradiation causes non-specific oxidation.

• Quenching: (Optional) Add excess DTT or dilute immediately into SDS-PAGE loading buffer.

• Analysis: Analyze via Western Blot or Mass Spectrometry. A shift in molecular weight corresponding to [Peptide + Protein] indicates successful cross-linking.

References

• Herz, W., Dittmer, K., & Cristol, S. J. (1948). A New Synthesis of

  -2-Furylalanine. Journal of Biological Chemistry, 173(1), 323-326. Link

• Dittmer, K. (1948). The Inhibition of Microbial Growth by

  -2-Furylalanine. Journal of Biological Chemistry, 173(1), 313.[4]

• Hoogewijs, K., et al. (2012).[1] Aromatic capping surprisingly stabilizes furan moieties in peptides against acidic degradation.[1] Organic & Biomolecular Chemistry, 10, 640-647. Link

• Carrette, L. L. G., et al. (2016).[5] Furan oxidation based cross-linking: a new approach for the study and targeting of nucleic acid and protein interactions.[5] Chemical Communications, 52, 1539-1554. Link

• Wang, N., et al. (2016). Systematic Evolution and Study of UAGN Decoding tRNAs in a Genetically Encoded Polypeptide Synthesis System. ACS Chemical Biology, 11(5), 1263–1272.

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"structural analogues of 2-Amino-3-(furan-2-yl)propanoic acid"

An In-Depth Technical Guide to the Structural Analogues of 2-Amino-3-(furan-2-yl)propanoic Acid

Authored by a Senior Application Scientist

Abstract

2-Amino-3-(furan-2-yl)propanoic acid, a non-proteinogenic amino acid, serves as a valuable scaffold in medicinal chemistry and drug development. The furan moiety, a versatile five-membered aromatic heterocycle, imparts unique electronic and steric properties that are conducive to diverse pharmacological activities.[1][2] This technical guide provides a comprehensive exploration of the structural analogues of this core molecule. We delve into the strategic design, synthesis, and biological evaluation of these analogues, focusing on modifications to the furan ring, the amino acid backbone, and the propanoic acid side chain. The narrative synthesizes technical accuracy with field-proven insights, explaining the causal relationships behind experimental choices and providing detailed, self-validating protocols. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this chemical space for the discovery of novel therapeutic agents.

The Core Moiety: 2-Amino-3-(furan-2-yl)propanoic Acid

2-Amino-3-(furan-2-yl)propanoic acid, also known as 3-(2-furyl)alanine, is a white crystalline solid that is soluble in water and some organic solvents.[3] As a chiral molecule, it exists as two optical isomers, (R) and (S).[3] Its significance stems from its utility as a synthetic intermediate for more complex molecules, particularly in the pharmaceutical field where it has been used in the synthesis of alkaloid anticancer drugs.[3]

Physicochemical Properties

A clear understanding of the parent compound's properties is fundamental before exploring its analogues.

Property	Value	Source
Molecular Formula	C₇H₉NO₃	[3]
Molar Mass	155.15 g/mol	[3]
Melting Point	260°C	[3]
Boiling Point	284°C	[3]
Density	1.290 g/cm³	[3]
Storage Condition	Room temperature, Inert atmosphere, Keep in dark place	[3]

Foundational Synthesis

The synthesis of the core scaffold is typically achieved through established amino acid synthesis methodologies. A common and straightforward approach involves the reaction of furan-2-carbaldehyde (furfural) with a protected alanine equivalent.[3]

This protocol outlines a common chemical synthesis route.[3][4]

• Aldehyde Preparation: Start with commercially available furan-2-carbaldehyde.

• Condensation: React the furan-2-carbaldehyde with an N-acylated glycine derivative (e.g., hippuric acid) or a similar precursor in the presence of a base (e.g., sodium acetate) and acetic anhydride. This forms an azlactone intermediate.

• Hydrolysis & Reduction: The azlactone ring is subsequently opened via hydrolysis, followed by reduction of the resulting double bond to yield the racemic N-acyl-2-amino-3-(furan-2-yl)propanoic acid.

• Deprotection: The final step involves the removal of the N-acyl protecting group (e.g., via acid hydrolysis) to afford the target amino acid, 2-Amino-3-(furan-2-yl)propanoic acid.

• Expert Insight: The choice of the N-acyl group is crucial for both the efficiency of the condensation step and the ease of its subsequent removal. Benzoyl and acetyl groups are commonly employed due to their reliability in these transformations.

The Rationale for Analogue Development: Bioisosterism in Action

The development of structural analogues is a cornerstone of medicinal chemistry, driven by the goal of optimizing a lead compound's pharmacological profile. This involves enhancing potency, improving selectivity, and refining ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties. The concept of bioisosterism , the replacement of a functional group with another that retains similar physical or chemical properties, is a key strategy.[5]

The furan ring in our core molecule is an excellent candidate for bioisosteric replacement. It can function as a bioisostere for a phenyl ring, offering modified steric and electronic characteristics that can enhance metabolic stability and drug-receptor interactions.[2] Furthermore, the amino acid structure itself presents multiple opportunities for modification.

Caption: Logical relationship between the core molecule and analogue design strategies.

Strategic Analogue Design, Synthesis, and Applications

We will now explore the three primary avenues for analogue development, providing synthetic insights and discussing the resulting biological activities.

Modification of the Furan Ring: Exploring Heterocyclic Bioisosteres

Replacing the furan ring with other five- or six-membered heterocycles is a powerful tactic to modulate electronic properties, hydrogen bonding capabilities, and metabolic stability.

Thiophene is often considered a close bioisostere of furan. The replacement of the furan oxygen with sulfur alters the ring's electronics and lipophilicity, which can significantly impact receptor binding. Pyrrole introduces a hydrogen bond donor (the N-H group), creating new potential interactions with biological targets. Synthesis of these analogues typically follows similar routes to the parent compound, starting with 2-thiophenecarbaldehyde or a protected 2-pyrrolecarbaldehyde.

Azoles, such as 1,2,3-triazole, can act as bioisosteres for amide bonds and introduce distinct dipole moments and hydrogen bonding patterns.[6] Research has shown that replacing a furan with a triazole ring can produce potent agonists at specific NMDA receptor subtypes.[6]

• Expert Insight: The 1,2,3-triazole ring is particularly attractive as it can be readily synthesized via the copper-catalyzed azide-alkyne cycloaddition ("click chemistry"). This allows for a modular and highly efficient approach to building libraries of analogues for screening.

Furan-containing compounds and their close heterocyclic analogues frequently exhibit significant antimicrobial properties.[7] For instance, certain derivatives have shown potent activity against yeast-like fungi such as Candida albicans, as well as bacteria like Escherichia coli and Staphylococcus aureus.[8][9] The natural product L-(+)-Furanomycin, a related non-proteinogenic amino acid, is known to inhibit bacterial growth by acting as a substrate for isoleucyl aminoacyl-tRNA synthetase, thereby disrupting protein synthesis.[10]

Modification of the Amino Acid Backbone: α- vs. β-Amino Acids

Shifting the amino group from the alpha (α) to the beta (β) position creates a β-amino acid. This seemingly small change has profound structural and functional consequences. β-amino acids can induce unique secondary structures (e.g., helices, sheets) in peptides and are generally more resistant to enzymatic degradation, making them highly valuable in peptidomimetic drug design.[11][12]

The synthesis of β-amino acids often requires different strategies than their α-counterparts. One established method is the Arndt-Eistert homologation of the corresponding α-amino acid. However, more modern approaches are continually being developed.

This protocol is a representative example of a Rodionov-type reaction.

• Reactant Preparation: Combine furan-2-carbaldehyde (1 equivalent), malonic acid (1.1 equivalents), and ammonium acetate (1.5 equivalents) in a suitable solvent such as isopropyl alcohol.[4]

• Condensation Reaction: Heat the mixture, typically between 50-80°C, for several hours. The reaction involves a Knoevenagel condensation followed by the addition of ammonia and subsequent reduction and decarboxylation in situ.

• Isolation: Upon cooling, the β-amino acid product often precipitates from the reaction mixture.

• Purification: The crude product is collected by filtration, washed with a cold solvent (e.g., ethanol or diethyl ether), and can be further purified by recrystallization.

• Expert Insight: The key to this one-pot reaction is the dual role of ammonium acetate, which serves as both the ammonia source for the conjugate addition and the catalyst. Careful temperature control is necessary to prevent side reactions and ensure good yields.

Modification of the Propanoic Acid Side Chain

Extending or functionalizing the carbon chain between the furan ring and the amino acid core offers another dimension for structural variation. A notable example is the synthesis of 3-Aryl-3-(furan-2-yl)propanoic acid derivatives.

A novel method involves the hydroarylation of the carbon-carbon double bond of 3-(furan-2-yl)propenoic acids with various arenes.[8][9] This reaction is efficiently carried out under superelectrophilic activation conditions using triflic acid (TfOH).[8]

This workflow demonstrates the synthesis of advanced side-chain modified analogues.

Caption: Experimental workflow for the synthesis of 3-Aryl-3-(furan-2-yl)propanoic acids.

• Synthesis of Precursor: Prepare 3-(furan-2-yl)propenoic acid by reacting furan-2-carbaldehyde with malonic acid in pyridine with a piperidine catalyst.[8]

• Reaction Setup: In a separate flask, dissolve the 3-(furan-2-yl)propenoic acid (1 equivalent) and the desired arene (e.g., benzene, toluene) in a minimal amount of dichloromethane (CH₂Cl₂).

• Superacid Addition: Cool the mixture to 0°C in an ice bath. Slowly add triflic acid (TfOH) dropwise.

  • Causality: Triflic acid is a superacid that protonates the carboxylic acid and the furan ring, generating a highly reactive O,C-diprotonated electrophilic species. This superelectrophile is capable of reacting with the electron-rich arene in a Friedel-Crafts-type hydroarylation.[8][9]

• Reaction: Stir the reaction mixture at 0°C for 2 hours.

• Quenching and Extraction: Carefully pour the reaction mixture into ice water to quench the superacid. Extract the aqueous layer multiple times with chloroform.

• Purification: Combine the organic extracts, wash with water, dry over sodium sulfate, and concentrate under reduced pressure to yield the crude product, which can be further purified by chromatography.

These 3-Aryl-3-(furan-2-yl)propanoic acid derivatives have demonstrated significant antimicrobial activity.[8][9]

Compound Type	Test Organism	Activity Level (at 64 µg/mL)	Source
3-(Furan-2-yl)propenoic acids	Candida albicans	Good	[8]
3-Aryl-3-(furan-2-yl)propanoic acids	Candida albicans	High	[8]
3-Aryl-3-(furan-2-yl)propanoic acids	Escherichia coli	Moderate Suppression	[8]
3-Aryl-3-(furan-2-yl)propanoic acids	Staphylococcus aureus	Moderate Suppression	[8]

Conclusion and Future Perspectives

The 2-Amino-3-(furan-2-yl)propanoic acid scaffold is a remarkably fertile starting point for the development of novel therapeutic agents. The strategic application of medicinal chemistry principles, including bioisosteric replacement of the furan ring, isomerization to β-amino acids, and side-chain functionalization, provides access to a vast and diverse chemical space. The analogues discussed herein have already shown significant promise, particularly as antimicrobial agents.[1][8][9]

Future research should focus on expanding the libraries of these analogues and conducting comprehensive structure-activity relationship (SAR) studies. The modular synthetic routes, such as "click chemistry" for triazole analogues and superacid-catalyzed hydroarylation, are well-suited for combinatorial chemistry and high-throughput screening approaches. Further investigation into the mechanisms of action, particularly for anticancer and neuroprotective activities hinted at for the broader class of furan-containing compounds, will be crucial for translating these promising scaffolds into clinically viable drug candidates.[1][2]

References

• Synthesis of 3-Aryl-3-(Furan-2-yl)Propanoic Acid Derivatives, and Study of Their Antimicrobial Activity. (2022). MDPI. [Link]

• 2-Amino-3-(furan-2-yl)propanoic acid. (2024). ChemBK. [Link]

• Scientific synthetic report of the project IMMOBILIZED WILD-TYPE AND MUTANT AMMONIA-LYASES AND AMINOMUTASES FOR THE PRODUCTION O. doktori.bibl.u-szeged.hu. [Link]

• Clinically approved drugs containing furan ring. ResearchGate. [Link]

• Discovery of (R)-2-amino-3-triazolpropanoic acid derivatives as NMDA receptor glycine site agonists with GluN2 subunit-specific activity. (2023). Frontiers in Chemistry. [Link]

• Synthesis, Reactions and Medicinal Uses of Furan. Pharmaguideline. [Link]

• Advances in the synthesis of β-alanine. (2023). Frontiers in Bioengineering and Biotechnology. [Link]

• Synthesis of 3-Aryl-3-(Furan-2-yl)Propanoic Acid Derivatives, and Study of Their Antimicrobial Activity. ResearchGate. [Link]

• Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review. orientjchem.org. [Link]

• One-pot Twostep Chemobiocatalytic Synthesis of a Furan Amino Acid from 5-Hydroxymethylfurfural. (2024). PubMed. [Link]

• High yield synthesis of heterocyclic β-substituted alanine derivatives. (2016). ResearchGate. [Link]

• AEDs of the three bioisosteric moieties (carboxylic acid, furan, and...). ResearchGate. [Link]

• The Influence of Bioisosteres in Drug Design: Tactical Applications to Address Developability Problems. (2012). PubMed Central, NIH. [Link]

• A Comprehensive Review on the Total Synthesis of Antibacterial Furanomycin and Its Analogs. (2023). MDPI. [Link]

• Synthesis and interest in medicinal chemistry of β-phenylalanine derivatives (β-PAD): an update (2010–2022). (2023). PubMed Central, NIH. [Link]

• Application of Bioisosteres in Drug Design. . [Link]

• Synthesis of β-amino acid derivatives a, Selected examples of β-amino... ResearchGate. [Link]

• One-Pot Synthesis of β-Alanine from Fumaric Acid via an Efficient Dual-Enzyme Cascade Biotransformation. (2023). National Institutes of Health (NIH). [Link]

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• 2. Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review – Oriental Journal of Chemistry [orientjchem.org]
• 3. chembk.com [chembk.com]
• 4. chem.ubbcluj.ro [chem.ubbcluj.ro]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Discovery of (R)-2-amino-3-triazolpropanoic acid derivatives as NMDA receptor glycine site agonists with GluN2 subunit-specific activity [frontiersin.org]
• 7. researchgate.net [researchgate.net]
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• 12. researchgate.net [researchgate.net]

Technical Guide: Solubility Profiling of 2-Amino-3-(furan-2-yl)propanoic Acid

Executive Summary

2-Amino-3-(furan-2-yl)propanoic acid (commonly referred to as 2-Furylalanine or 2-FuAla ) is a non-canonical amino acid structurally isosteric to Phenylalanine and Histidine. Its incorporation into peptide backbones is a critical strategy in medicinal chemistry to modulate potency, receptor selectivity, and metabolic stability.

However, the distinct electronic properties of the furan ring—specifically its lower lipophilicity compared to benzene and potential for hydrogen bonding—create a unique solubility profile that differs from standard aromatic amino acids. This guide provides a definitive technical analysis of 2-Furylalanine solubility, offering validated protocols for solubility determination and solvent selection strategies for drug discovery and peptide synthesis.

Physicochemical Basis of Solubility[1]

To predict and manipulate the solubility of 2-Furylalanine, one must understand its behavior as a zwitterionic species in solution.

Structural Determinants

Unlike Phenylalanine, which possesses a hydrophobic benzene ring, 2-Furylalanine contains a heteroaromatic furan ring. The oxygen atom in the furan ring imparts a dipole moment and allows the ring to act as a weak hydrogen bond acceptor.

Property	Value / Characteristic	Implication for Solubility
Molecular Weight	155.15 g/mol	Low MW favors dissolution, but crystal lattice energy dominates.
Zwitterionic Nature	Ammonium ( ) & Carboxylate ( )	High solubility in ionic media; low solubility in non-polar organics.
pKa (Carboxyl)	~2.3 (Predicted)	Below pH 2.3, exists as cation ( ). High solubility.
pKa (Amine)	~9.6 (Predicted)	Above pH 9.6, exists as anion ( ). High solubility.
Isoelectric Point (pI)	~5.9 (Estimated)	Minimum solubility occurs near pH 6.0 (Net charge = 0).

The pH-Solubility Relationship

The solubility of 2-Furylalanine is pH-dependent. At the isoelectric point (pI), the net charge is zero, leading to maximum crystal lattice stability and minimum solubility (intrinsic solubility,

). Adjusting pH away from the pI ionizes the molecule, exponentially increasing solubility.

Figure 1: Equilibrium states of 2-Furylalanine. Solubility is maximized in the Cationic and Anionic states.

Solvent Compatibility Matrix

The following data aggregates solubility observations for 2-Furylalanine and its Fmoc-protected derivatives used in synthesis.

Solvent Class	Specific Solvent	Solubility Rating	Technical Notes
Aqueous (Acidic)	0.1 M HCl	High	Protonation of the -amine disrupts the crystal lattice. Recommended for aqueous stock.
Aqueous (Basic)	0.1 M NaOH	High	Deprotonation of the carboxylic acid. Caution: Avoid prolonged exposure to prevent racemization.
Aqueous (Neutral)	Water / PBS	Moderate/Low	Solubility is limited near pH 6.0. Heating (40°C) or sonication often required.
Polar Aprotic	DMSO	High	Preferred solvent for biological assays (Cryo-preservative). Soluble > 50 mg/mL.
Polar Aprotic	DMF	High	Standard solvent for peptide coupling reactions.
Alcohols	Methanol / Ethanol	Low/Moderate	Sparingly soluble. Often used as anti-solvents for crystallization.
Non-Polar	Hexane / Ether	Insoluble	Used to precipitate the compound during purification.

Experimental Protocols

For drug development, distinguishing between Kinetic Solubility (for screening) and Thermodynamic Solubility (for formulation) is vital.

Protocol A: Kinetic Solubility (High-Throughput)

Purpose: Rapid estimation of precipitation risk during bioassays.

• Stock Preparation: Dissolve 2-Furylalanine in 100% DMSO to a concentration of 10 mM.

• Dilution: Spike the DMSO stock into aqueous buffer (PBS, pH 7.4) to a final DMSO concentration of 1-2%.

• Incubation: Shake for 2 hours at Room Temperature (RT).

• Filtration: Filter using a 0.45 µm filter plate to remove precipitates.

• Analysis: Quantify the filtrate using HPLC-UV (254 nm) against a standard curve.

Protocol B: Thermodynamic Solubility (Gold Standard)

Purpose: Accurate determination of saturation limit (

).

• Supersaturation: Add solid 2-Furylalanine in excess to the solvent of choice (e.g., Water, pH 7.4 Buffer) in a glass vial.

• Equilibration: Stir or shake the suspension for 24–48 hours at constant temperature (25°C).

  • Critical Step: Ensure solid material remains visible throughout the process. If all solid dissolves, add more.

• Phase Separation: Centrifuge at 10,000 rpm for 10 minutes or filter through a 0.22 µm PVDF filter.

• pH Check: Measure the pH of the saturated supernatant (the compound itself may shift the pH).

• Quantification: Analyze the supernatant via HPLC or LC-MS/MS.

Figure 2: Thermodynamic solubility determination workflow.

Implications for Peptide Synthesis[2][3][4][5]

When using 2-Furylalanine in Solid Phase Peptide Synthesis (SPPS), solubility considerations shift from the free amino acid to the protected derivative (Fmoc-2-Furylalanine-OH).

Coupling Conditions

• Solubility: The Fmoc-protected derivative is generally hydrophobic and dissolves well in DMF or NMP.

• Activation: Standard HBTU/DIEA or DIC/Oxyma protocols are effective.

• Warning (Acid Sensitivity): The furan ring is electron-rich and susceptible to acid-catalyzed degradation or side reactions during the final cleavage step (TFA).

  • Observation: Formation of bis-dithioacetals has been reported when using dithiol scavengers (EDT) during TFA cleavage.

  • Mitigation: Use Triisopropylsilane (TIPS) and water as scavengers. Avoid ethanedithiol (EDT) if possible, or minimize cleavage time [5].

Storage of Solutions

• Oxidation Risk: The furan ring is susceptible to oxidation.[1]

• Protocol: Store DMSO or aqueous stock solutions at -20°C or -80°C. Flush vials with inert gas (Nitrogen or Argon) after use to prevent furan ring opening or oxidation over time.

References

• MedChemExpress. (R)-2-Amino-3-(furan-2-yl)propanoic acid Product Information & SDS. Retrieved from

• ChemicalBook. Fmoc-L-2-Furylalanine Properties and Solubility. Retrieved from

• PubChem. Fmoc-L-2-Furylalanine Compound Summary. National Library of Medicine. Retrieved from

• University of Calgary. Amino Acid pKa and pI Values. Retrieved from

• Dörr, A. A., & Lubell, W. D. (2012). Synthesis of protected 2-pyrrolylalanine for peptide chemistry. Journal of Organic Chemistry.[2] (Context on electron-rich heteroaromatic amino acid stability). Retrieved from

• BioCat. Peptide Handling and Solubility Guidelines. Retrieved from

Sources

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. Synthesis of protected 2-pyrrolylalanine for peptide chemistry and examination of its influence on prolyl amide isomer equilibrium - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

"analytical methods for quantification of 2-Amino-3-(furan-2-yl)propanoic acid"

An In-depth Guide to the Quantitative Analysis of 2-Amino-3-(furan-2-yl)propanoic acid

Authored by a Senior Application Scientist

This document provides detailed application notes and protocols for the quantitative analysis of 2-Amino-3-(furan-2-yl)propanoic acid, an alanine derivative with growing interest in pharmaceutical and biochemical research.[1][2] The methodologies outlined herein are designed for researchers, scientists, and drug development professionals, emphasizing scientific integrity, experimental causality, and robust validation.

The accurate quantification of this non-proteinogenic amino acid is critical for understanding its pharmacokinetic profile, metabolic fate, and potential as a synthetic intermediate for novel therapeutics.[2] This guide focuses on the two most powerful and widely adopted analytical techniques for this purpose: Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS).

Physicochemical Properties of 2-Amino-3-(furan-2-yl)propanoic acid

A thorough understanding of the analyte's properties is fundamental to developing a robust analytical method.

Property	Value	Reference
Molecular Formula	C₇H₉NO₃	[3]
Molecular Weight	155.15 g/mol	[3]
Appearance	Off-white to light brown solid	[1]
Boiling Point	284.1°C at 760 mmHg	[3]
Density	1.29 g/cm³	[3]
Storage	Keep in a dark place, inert atmosphere, room temperature.	[2]

Principle of Analysis: Why LC-MS/MS is the Gold Standard

For the quantification of polar, non-volatile compounds like amino acids in complex biological matrices, Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) is the preferred method.[4] Its advantages are numerous:

• High Selectivity: The use of Multiple Reaction Monitoring (MRM) allows for the specific detection of the target analyte even in the presence of co-eluting matrix components.[4]

• High Sensitivity: LC-MS/MS can achieve limits of detection in the low ng/mL to pg/mL range, which is crucial for pharmacokinetic studies where concentrations can be very low.[5]

• Versatility: The technique can be adapted to a wide range of biological matrices, including plasma, serum, urine, and tissue homogenates.[6]

LC-MS/MS Workflow Diagram

Caption: Workflow for the quantification of 2-Amino-3-(furan-2-yl)propanoic acid by LC-MS/MS.

Detailed Protocol for LC-MS/MS Quantification

This protocol is designed for the analysis of 2-Amino-3-(furan-2-yl)propanoic acid in human plasma and is adaptable to other biological fluids.

2.2.1. Materials and Reagents

• 2-Amino-3-(furan-2-yl)propanoic acid reference standard

• Isotopically labeled internal standard (IS), e.g., 2-Amino-3-(furan-2-yl)propanoic acid-¹³C₃,¹⁵N

• HPLC-grade acetonitrile, methanol, and water

• Formic acid, LC-MS grade

• Human plasma (or other biological matrix)

2.2.2. Sample Preparation

The goal of sample preparation is to remove interfering substances, primarily proteins, from the biological matrix.[6]

• Thaw Samples: Thaw plasma samples and standards on ice.

• Aliquoting: Aliquot 100 µL of each plasma sample, calibration standard, and quality control (QC) sample into a 1.5 mL microcentrifuge tube.

• Internal Standard Spiking: Add 10 µL of the internal standard working solution (e.g., 1 µg/mL in 50% methanol) to all tubes except for the blank matrix samples. Vortex briefly.

• Protein Precipitation: Add 400 µL of ice-cold acetonitrile to each tube. This high ratio of organic solvent ensures efficient protein precipitation.

• Vortexing and Centrifugation: Vortex each tube for 1 minute to ensure thorough mixing and complete protein precipitation. Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a new set of tubes, being cautious not to disturb the protein pellet.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 95% Water/5% Acetonitrile with 0.1% Formic Acid). Vortex for 30 seconds.

• Final Centrifugation: Centrifuge at 14,000 x g for 5 minutes to pellet any remaining particulates.

• Transfer to Autosampler Vials: Transfer the final solution to autosampler vials for LC-MS/MS analysis.

2.2.3. UPLC/HPLC Conditions

Parameter	Recommended Setting	Rationale
Column	Reversed-phase C18 (e.g., 2.1 x 50 mm, 1.7 µm)	Provides good retention and peak shape for polar compounds.
Mobile Phase A	0.1% Formic Acid in Water	Acidifies the mobile phase to promote protonation of the analyte for positive ion mode ESI.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Organic solvent for elution.
Flow Rate	0.4 mL/min	Appropriate for a 2.1 mm ID column.
Gradient	0-0.5 min: 5% B; 0.5-3.0 min: 5-95% B; 3.0-3.5 min: 95% B; 3.5-3.6 min: 95-5% B; 3.6-5.0 min: 5% B	A gradient is necessary to elute the analyte with good peak shape and to clean the column.
Injection Volume	5 µL
Column Temp.	40°C	Ensures reproducible retention times.
Autosampler Temp.	10°C	Maintains sample stability.

2.2.4. Mass Spectrometry Conditions

Parameter	Recommended Setting
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.0 kV
Source Temp.	150°C
Desolvation Temp.	400°C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr
MRM Transitions	Analyte: To be determined experimentally (e.g., m/z 156.1 -> 110.1); IS: To be determined experimentally

Note: The optimal MRM transitions (precursor ion -> product ion) and collision energies must be determined by infusing a standard solution of 2-Amino-3-(furan-2-yl)propanoic acid into the mass spectrometer.

Method Validation

All analytical methods must be validated to ensure they are fit for their intended purpose, in accordance with ICH guidelines.[7][8][9][10]

Validation Parameter	Acceptance Criteria
Linearity	Correlation coefficient (r²) ≥ 0.99
Range	80-120% of the test concentration.[10]
Limit of Quantification (LOQ)	Signal-to-noise ratio ≥ 10; precision and accuracy within ±20%
Accuracy	% Recovery within 85-115% (for QCs)
Precision (Repeatability & Intermediate)	Coefficient of variation (CV) ≤ 15% (for QCs)
Specificity	No significant interfering peaks at the retention time of the analyte in blank matrix.

Alternative Technique: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS can also be employed for the quantification of amino acids, but it requires a crucial derivatization step to increase the volatility and thermal stability of the analyte.[11] This method is often used in metabolomics and food science.

GC-MS Workflow with Derivatization

Caption: Workflow for GC-MS analysis of 2-Amino-3-(furan-2-yl)propanoic acid including derivatization.

Detailed Protocol for GC-MS Quantification

3.2.1. Derivatization

A common and effective derivatization for amino acids is a two-step process involving esterification followed by acylation.

• Drying: Ensure the sample extract is completely dry, as water will interfere with the derivatization reagents.

• Esterification: Add 100 µL of 3 M HCl in n-propanol. Seal the vial and heat at 110°C for 20 minutes. This step converts the carboxylic acid group to a propyl ester.

• Drying: Cool the vial and evaporate the reagent under nitrogen.

• Acylation: Add 50 µL of ethyl acetate and 50 µL of pentafluoropropionic anhydride (PFPA). Seal the vial and heat at 110°C for 15 minutes. This step derivatizes the amino group.

• Final Preparation: Cool the vial and evaporate the excess reagent. Reconstitute the derivatized sample in a suitable solvent like ethyl acetate for GC-MS injection.

3.2.2. GC-MS Conditions

Parameter	Recommended Setting
Column	DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film
Carrier Gas	Helium, constant flow of 1.0 mL/min
Inlet Temp.	250°C
Injection Mode	Splitless
Oven Program	Initial 80°C hold for 1 min, ramp to 280°C at 10°C/min, hold for 5 min
Transfer Line Temp.	280°C
Ion Source Temp.	230°C
Ionization Mode	Electron Ionization (EI), 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM) of characteristic fragment ions

Troubleshooting

Issue	Potential Cause(s)	Recommended Solution(s)
No or Low Peak Intensity (LC-MS)	Poor sample recovery; incorrect MS parameters; analyte degradation.	Optimize sample preparation; re-infuse standard to check MS sensitivity; check sample stability.
Poor Peak Shape (LC-MS)	Column degradation; inappropriate mobile phase; sample solvent mismatch.	Use a new column; ensure mobile phase pH is appropriate; reconstitute sample in initial mobile phase.
High Background Noise (LC-MS)	Contaminated mobile phase or LC system; matrix effects.	Use fresh, high-purity solvents; clean the ion source; optimize sample cleanup.
Incomplete Derivatization (GC-MS)	Presence of water in the sample; incorrect reagent volumes or reaction conditions.	Ensure sample is completely dry before adding reagents; optimize reaction time and temperature.
Variable Retention Times	Fluctuation in column temperature or flow rate; column aging.	Check oven and flow control; allow system to equilibrate; replace the column if necessary.

References

• Simultaneous quantification of DL-amino acids in tea using a robust and sensitive LC-MS/MS method. (n.d.). Waters. Retrieved February 7, 2026, from [Link]

• High-Throughput Analysis of Amino Acids for Protein Quantification in Plant and Animal-Derived Samples Using High Resolution Mass Spectrometry. (2021). ResearchGate. Retrieved February 7, 2026, from [Link]

• A Practical Method for Amino Acid Analysis by LC-MS Using Precolumn Derivatization with Urea. (2023). MDPI. Retrieved February 7, 2026, from [Link]

• Development and validation of a rapid LC–MS/MS method for the confirmatory analysis of the bound residues of eight nitrofuran drugs in meat using microwave reaction. (2021). PMC. Retrieved February 7, 2026, from [Link]

• Improved Analytical Method for Determination of Furan and Its Derivatives in Commercial Foods by HS-SPME Arrow Combined with Gas Chromatography-Tandem Mass Spectrometry. (n.d.). ResearchGate. Retrieved February 7, 2026, from [Link]

• Sample Preparation - SPARC BioCentre Molecular Analysis. (n.d.). SickKids Research Institute. Retrieved February 7, 2026, from [Link]

• Method of preparing sample for amino acid analysis and kit for analyzing the same. (n.d.). Google Patents.

• Quantitation of furan and methylfuran formed in different precursor systems by proton transfer reaction mass spectrometry. (n.d.). PubMed. Retrieved February 7, 2026, from [Link]

• Synthesis of 3-Aryl-3-(Furan-2-yl)Propanoic Acid Derivatives, and Study of Their Antimicrobial Activity. (n.d.). MDPI. Retrieved February 7, 2026, from [Link]

• Synthesis of 3-Aryl-3-(Furan-2-yl)Propanoic Acid Derivatives, and Study of Their Antimicrobial Activity. (2019). ResearchGate. Retrieved February 7, 2026, from [Link]

• Development of a sensitive and quantitative method for the identification of two major furan fatty acids in human plasma. (n.d.). NIH. Retrieved February 7, 2026, from [Link]

• ICH harmonised tripartite guideline specifications: test procedures and acceptance criteria for biotechnological/biological products. (n.d.). Retrieved February 7, 2026, from [Link]

• 2-Amino-3-(furan-2-yl)propanoic acid. (2024). ChemBK. Retrieved February 7, 2026, from [Link]

• ICH Q2(R2) Validation of analytical procedures. (2023). European Medicines Agency. Retrieved February 7, 2026, from [Link]

• Various Analysis Techniques for Organic Acids and Examples of Their Application. (n.d.). Shimadzu Corporation. Retrieved February 7, 2026, from [Link]

• Validation of Amino Acid Analysis Methods. (2003). ResearchGate. Retrieved February 7, 2026, from [Link]

• (R)-2-Amino-3-(furan-2-yl)propanoic acid. (n.d.). J&K Scientific. Retrieved February 7, 2026, from [Link]

• Validation of Analytical Procedures Q2(R2). (2023). ICH. Retrieved February 7, 2026, from [Link]

• Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. (1995). European Medicines Agency. Retrieved February 7, 2026, from [Link]

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• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
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• 8. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
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Application Note: Scalable Chemo-Enzymatic Synthesis of L-2-Amino-3-(furan-2-yl)propanoic Acid

Executive Summary

L-2-Amino-3-(furan-2-yl)propanoic acid (L-Furylalanine) is a non-canonical aromatic amino acid, structurally analogous to Phenylalanine and Histidine. It is a critical pharmacophore in peptide engineering, serving as a bio-isostere to probe

-stacking interactions and hydrogen bonding in drug candidates.

The Challenge: Large-scale synthesis is historically bottlenecked by two factors:

• Furan Ring Sensitivity: The furan moiety is acid-labile (prone to ring-opening/polymerization) and susceptible to over-reduction to tetrahydrofuran during hydrogenation.

• Enantiopurity: Chemical synthesis typically yields racemates requiring costly chiral resolution.

The Solution: This Application Note details a robust Chemo-Enzymatic Route . We utilize the classic Erlenmeyer-Plöchl Azlactone synthesis to build the carbon skeleton, followed by a Kinetic Resolution using Acylase I . This hybrid approach balances raw material costs (using cheap Furfural and N-Acetylglycine) with high enantiomeric excess (>99% ee), making it suitable for multigram to kilogram-scale production.

Strategic Route Selection

While asymmetric hydrogenation using Rh-DuPhos catalysts offers direct enantioselectivity, the cost of chiral ligands prohibits commodity-scale production. The selected Azlactone-Acylase Route is superior for scale-up due to:

• Cost Efficiency: Reagents (Furfural, Acetic Anhydride, Sodium Acetate) are commodity chemicals.

• Purification: The enzymatic step allows for easy separation of the L-amino acid (water-soluble) from the unreacted D-acyl derivative (organic-soluble), which can be racemized and recycled.

Workflow Visualization

Figure 1: Chemo-Enzymatic Workflow for L-Furylalanine Production.

Detailed Experimental Protocols

Phase 1: Azlactone Formation (Erlenmeyer Condensation)

Objective: Condense Furfural with N-Acetylglycine to form the unsaturated azlactone.

Reagents:

• Furfural (freshly distilled): 1.0 eq

• N-Acetylglycine: 1.0 eq

• Sodium Acetate (anhydrous): 0.6 eq

• Acetic Anhydride: 3.0 eq

Protocol:

• Setup: In a dry reactor fitted with a reflux condenser and overhead stirrer, charge N-Acetylglycine, Sodium Acetate, and Furfural.

• Addition: Add Acetic Anhydride slowly at room temperature.

• Reaction: Heat the mixture to 100°C (oil bath temperature). Maintain for 2 hours.

  • Critical Control: Do not exceed 110°C. Furan derivatives degrade rapidly above this threshold in acidic media, forming black "humins" (polymers).

• Workup: Cool the mixture to 4°C overnight. The azlactone will crystallize as a yellow solid.

• Isolation: Filter the solid. Wash with cold water (

  ) and cold ethanol ( ) to remove excess acid and aldehyde.

• Drying: Vacuum dry at 40°C.

  • Expected Yield: 65-75%

  • Appearance: Yellow crystalline solid.

Phase 2: Hydrolysis & Selective Reduction

Objective: Open the azlactone ring and reduce the exocyclic double bond without reducing the furan ring.

Reagents:

• Azlactone (from Phase 1)

• Solvent: Acetone/Water (3:1)

• Catalyst: 5% Pd/C (low loading, 0.05 eq) or Zn dust/Acetic Acid (alternative).

Protocol (Catalytic Hydrogenation Method):

• Ring Opening: Suspend the azlactone in Acetone/Water. Heat to reflux for 3 hours until the solution becomes clear (formation of Dehydro-N-acetyl-furylalanine).

• Reduction Setup: Transfer solution to a hydrogenation vessel (Parr shaker or autoclave). Add 5% Pd/C.

• Hydrogenation: Pressurize to 30 psi (2 bar) H2. Stir at Room Temperature (25°C) .

  • Critical Control: Monitor H2 uptake strictly. Stop reaction immediately upon consumption of 1.0 equivalent of H2. Over-reduction yields N-Acetyl-tetrahydro furylalanine (useless impurity).

• Filtration: Filter catalyst over Celite.

• Concentration: Evaporate acetone. Acidify aqueous layer to pH 2 with HCl to precipitate N-Acetyl-DL-furylalanine.

• Recrystallization: Recrystallize from water.

Phase 3: Enzymatic Resolution

Objective: Selectively hydrolyze the L-isomer using Acylase I.

Reagents:

• N-Acetyl-DL-furylalanine: 100 mM concentration

• Enzyme: Acylase I (Grade I from Aspergillus melleus or Hog Kidney)

• Buffer: 0.1 M Phosphate Buffer (pH 7.5) containing 0.5 mM CoCl

  (activator).

Protocol:

• Preparation: Dissolve N-Acetyl-DL-furylalanine in buffer. Adjust pH to 7.5 using LiOH or NH

  OH.

• Incubation: Add Acylase I (10-20 mg per gram of substrate). Incubate at 37°C with gentle stirring.

• Monitoring: Monitor reaction by HPLC (Chiralpak column) or ninhydrin assay (appearance of free amine). Reaction typically reaches 50% conversion (theoretical max) in 24 hours.

• Termination: Acidify to pH 5.0 with acetic acid. Add activated charcoal and filter to remove enzyme.

• Separation:

  • Acidify filtrate to pH 1.5 with HCl.

  • Extract the unreacted D-N-Acetyl-furylalanine with Ethyl Acetate (

    ). (Save this organic layer for recycling).

• Product Isolation: The aqueous layer contains the L-Furylalanine hydrochloride.

  • Pass through a cation exchange resin (Dowex 50W).

  • Elute with 1M NH

    OH.

  • Lyophilize to obtain pure L-Furylalanine.

Analytical Controls & Specifications

To ensure "Trustworthiness" and "Self-Validation," the following Critical Quality Attributes (CQAs) must be met at each stage.

Parameter	Method	Acceptance Criteria	Rationale
Purity (HPLC)	C18 Reverse Phase	> 98.5%	Essential for pharma applications.
Enantiomeric Excess	Chiral HPLC (Crownpak CR+)	> 99.0% (L-isomer)	Biological activity depends on stereochemistry.
Furan Integrity	1H-NMR	Signals at 6.3, 7.4 ppm	Confirms furan ring is not reduced to tetrahydrofuran.
Residual Metal	ICP-MS	< 10 ppm (Pd/Co)	Catalyst removal verification.

Enzymatic Cycle Mechanism

Figure 2: Kinetic Resolution Mechanism of Acylase I.

Safety & Troubleshooting

Critical Hazards

• Furfural: Toxic by inhalation and ingestion (LD50 oral rat ~65 mg/kg). Suspected carcinogen.[1] Action: Handle in a fume hood; use nitrile gloves.

• Furan Polymerization: In the presence of strong acids, furan rings open and polymerize into black tars. Action: strictly control temperature during the Erlenmeyer step; avoid concentrated mineral acids during workup.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Black Tar in Step 1	Temperature too high (>110°C) or reaction too long.	Limit temp to 100°C. Stop reaction immediately after 2 hours.
Low Yield in Hydrogenation	Catalyst poisoning or Over-reduction.	Use fresh Pd/C. Monitor H2 uptake. Consider adding trace Quinoline (poison) to prevent ring reduction.
Low ee% in Resolution	Non-specific hydrolysis or racemization.	Ensure pH is maintained at 7.5. Do not let reaction run >30 hours (thermodynamic equilibrium).

References

• Erlenmeyer Azlactone Synthesis: Carter, H. E. (1946).[2] "Azlactones."[2][3][4][5] Organic Reactions, 3, 198.[2] Link[2][4]

• Enzymatic Resolution: Chenault, H. K., et al. (1989). "Kinetic resolution of unnatural and rarely occurring amino acids: enantioselective hydrolysis of N-acyl amino acids catalyzed by acylase I." Journal of the American Chemical Society, 111(16), 6354-6364. Link

• Furan Stability: Hoydonckx, H. E., et al. (2007). "Furfural and Derivatives."[6][7][8][9][10] Ullmann's Encyclopedia of Industrial Chemistry. Link

• Asymmetric Hydrogenation (Alternative): Burk, M. J., et al. (1993). "Preparation of N-acetyl-L-amino acids by asymmetric hydrogenation." Journal of the American Chemical Society, 115(22), 10125-10138. Link

Sources

• 1. lobachemie.com [lobachemie.com]
• 2. Erlenmeyer-Plöchl Azlactone and Amino Acid Synthesis [drugfuture.com]
• 3. ijrti.org [ijrti.org]
• 4. Erlenmeyer–Plöchl azlactone and amino-acid synthesis - Wikipedia [en.wikipedia.org]
• 5. researchrepository.ucd.ie [researchrepository.ucd.ie]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. medchemexpress.com [medchemexpress.com]
• 10. How to make furfural and HMF production greener? Lessons from life cycle assessments - Green Chemistry (RSC Publishing) DOI:10.1039/D5GC03729H [pubs.rsc.org]

"cell-based assays for evaluating the bioactivity of furan amino acids"

Application Note & Protocols

Title: A Practical Guide to Cell-Based Assays for Profiling the Bioactivity of Novel Furan Amino Acids

Abstract

The furan ring is a privileged scaffold in medicinal chemistry, present in numerous compounds with diverse biological activities, including anti-inflammatory, antimicrobial, and anti-cancer effects.[1][2][3] The incorporation of an amino acid moiety onto this scaffold presents a compelling strategy for developing novel therapeutics with unique pharmacological profiles. This guide provides a structured, multi-tiered approach for evaluating the bioactivity of novel furan amino acids using robust, cell-based assays. We begin with foundational cytotoxicity testing to establish a therapeutic window, followed by functional screens for anti-inflammatory and antioxidant activities. Each section explains the scientific rationale behind the assay choice, provides detailed, field-tested protocols, and discusses data interpretation, empowering researchers to efficiently characterize their compounds and identify promising drug candidates.

Introduction: The Rationale for a Tiered Screening Approach

Furan-containing compounds are known to exhibit a wide spectrum of biological effects, from therapeutic to toxic.[4][5] Therefore, a systematic evaluation is not just beneficial, but essential. A tiered or hierarchical screening strategy ensures that resources are spent on compounds that are both safe at the cellular level and functionally active. Cell-based assays provide a biologically relevant context that is crucial for early-stage drug discovery and development.[6]

Our approach is designed as a funnel, starting with a broad assessment of cell health and progressively moving towards more specific, mechanism-of-action-focused assays.

Figure 2: The canonical NF-κB signaling pathway.

Part 3: Screening for Antioxidant Activity

Expert Insight: Oxidative stress, the imbalance between reactive oxygen species (ROS) and a cell's ability to detoxify them, is another key driver of cellular damage and disease. [7]Many compounds exert their therapeutic effects by scavenging these harmful ROS. The Cellular Antioxidant Activity (CAA) assay using the 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA) probe is a direct way to measure this effect within living cells.

Cellular Antioxidant Activity (CAA) Assay

The DCFH-DA probe is cell-permeable. Once inside the cell, cellular esterases cleave the acetate groups, trapping the non-fluorescent DCFH molecule. In the presence of ROS, DCFH is oxidized to the highly fluorescent 2',7'-dichlorofluorescein (DCF). [8][9][10]An effective antioxidant will scavenge the ROS, thereby reducing the amount of DCF produced.

Protocol: DCFH-DA Assay for Intracellular ROS

• Cell Seeding: Seed a suitable cell line (e.g., HepG2) in a 96-well black, clear-bottom plate and incubate for 24 hours. The black walls are critical to reduce fluorescence bleed-through between wells.

• Probe Loading: Wash the cells once with warm PBS. Add 100 µL of 25 µM DCFH-DA solution (in serum-free medium) to each well. Incubate for 45 minutes at 37°C. [10]3. Compound Treatment: Wash the cells twice with warm PBS to remove excess probe. Add 100 µL of medium containing your furan amino acids or a positive control (e.g., 100 µM N-acetylcysteine or Quercetin). [11]Incubate for 1 hour.

• Induction of Oxidative Stress: Add a ROS generator, such as H₂O₂ (e.g., 100 µM final concentration) or AAPH, to all wells except the "no-stress" control.

• Data Acquisition: Immediately begin measuring the fluorescence intensity using a microplate fluorometer. The typical excitation/emission wavelengths for DCF are 485 nm / 535 nm. [10]Readings can be taken kinetically over 1-2 hours or as a single endpoint measurement.

• Calculation:

  • Percent ROS Inhibition = [1 - (Fluorescence_Stressor+Sample / Fluorescence_Stressor_Only)] * 100

References

• Furan promotes cytotoxic effects through DNA damage and cell apoptosis in Leydig cells. (2023). Environmental Toxicology. Available at: [Link]

• Furan: A Promising Scaffold for Biological Activity. (2024). Ec Pharmacol Toxicol. Available at: [Link]

• LDH CYTOTOXICITY ASSAY KIT. (n.d.). Tiaris Biosciences. Available at: [Link]

• Recent Updates on Anti-Inflammatory and Antimicrobial Effects of Furan Natural Derivatives. (2020). International Journal of Pharmaceutical and Phytopharmacological Research. Available at: [Link]

• Therapeutically relevant cell-based assays for drug discovery. (n.d.). Nuvisan. Available at: [Link]

• MTT Cell Proliferation and Cytotoxicity Assay Kit. (n.d.). Elabscience. Available at: [Link]

• Cell-Based Assay for Identifying the Modulators of Antioxidant Response Element Signaling Pathway. (2015). PLoS One. Available at: [Link]

• A Review on Biological and Medicinal Significance of Furan. (2023). Alq J Med App Sci. Available at: [Link]

• Cell Viability Assays. (2013). Assay Guidance Manual - NCBI Bookshelf. Available at: [Link]

• Live Cell Assays for the Assessment of Antioxidant Activities of Plant Extracts. (2021). Plants (Basel). Available at: [Link]

• Novel anti-inflammatory compounds that alleviate experimental autoimmune encephalomyelitis. (2025). Frontiers in Immunology. Available at: [Link]

• Furan: A Promising Scaffold for Biological Activity. (2024). ResearchGate. Available at: [Link]

• Design and Synthesis of Some New Furan-Based Derivatives and Evaluation of In Vitro Cytotoxic Activity. (2022). Molecules. Available at: [Link]

• Cell-Based Antioxidant Assays. (n.d.). BioIVT. Available at: [Link]

• Furan-based (photo)oxidation reactions and their application in nucleic acid and protein targeting. (2023). Methods. Available at: [Link]

• Detection of Total Reactive Oxygen Species in Adherent Cells by 2',7'-Dichlorodihydrofluorescein Diacetate Staining. (2020). Bio-protocol. Available at: [Link]

• Nuclear Factor Kappa B (NF-κB) Translocation Assay Development and Validation for High Content Screening. (2012). Assay Guidance Manual - NCBI Bookshelf. Available at: [Link]

• Natural Compounds and Strategies for Developing Novel Anti-inflammatory Drugs. (n.d.). MDPI. Available at: [Link]

• Synthesis and biological activities of furan derivatives. (2025). ResearchGate. Available at: [Link]

• The NF-kB Signaling Pathway. (n.d.). Creative Diagnostics. Available at: [Link]

• Video: Detection of Total Reactive Oxygen Species in Adherent Cells by 2',7'-Dichlorodihydrofluorescein Diacetate Staining. (2019). JoVE. Available at: [Link]

• Cell Based Exogenous Antioxidant Assay. (n.d.). Cell Biolabs. Available at: [Link]

• Analysis of mitogen-activated protein kinase activation and interactions with regulators and substrates. (2010). Methods. Available at: [Link]

• Identification and Pathway Mapping of Furan Target Proteins Reveal Mitochondrial Energy Production and Redox Regulation as Critical Targets of Furan Toxicity. (2013). Toxicological Sciences. Available at: [Link]

• MAPK Signaling in Inflammatory Cytokines Pathways. (2024). Assay Genie. Available at: [Link]

• ROS Detection in Adherent Cells via DCFH DA Staining. (2023). YouTube. Available at: [Link]

• Cellular antioxidant activity assay & cytotoxicity. (n.d.). BMG LABTECH. Available at: [Link]

• NF-κB Signaling. (n.d.). Signalway Antibody. Available at: [Link]

• Development of Novel Anti-Inflammatory Agents Through Medicinal Chemistry Approaches. (2025). ResearchGate. Available at: [Link]

• Cytotoxicity MTT Assay Protocols and Methods. (n.d.). Springer Nature Experiments. Available at: [Link]

• Approaches, Strategies and Procedures for Identifying Anti-Inflammatory Drug Lead Molecules from Natural Products. (2022). Molecules. Available at: [Link]

• An Efficient and Economical MTT Assay for Determining the Antioxidant Activity of Plant Natural Product Extracts and Pure Compounds. (2010). Journal of Natural Products. Available at: [Link]

• Mitogen-activated protein kinase. (n.d.). Wikipedia. Available at: [Link]

• "Unlocking Anti-Inflammatory Drugs with Biochemical Assays”. (2023). Athmic Biotech Solutions. Available at: [Link]

Sources

• 1. ijabbr.com [ijabbr.com]
• 2. A Review on Biological and Medicinal Significance of Furan | AlQalam Journal of Medical and Applied Sciences [journal.utripoli.edu.ly]
• 3. ijabbr.com [ijabbr.com]
• 4. Furan promotes cytotoxic effects through DNA damage and cell apoptosis in Leydig cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. nuvisan.com [nuvisan.com]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. bioivt.com [bioivt.com]
• 9. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 10. doc.abcam.com [doc.abcam.com]
• 11. Cellular Antioxidant Assay Kit (ab242300) | Abcam [abcam.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Amino-3-(furan-2-yl)propanoic acid

Welcome to the technical support center for the synthesis of 2-Amino-3-(furan-2-yl)propanoic acid. This guide is designed for researchers, medicinal chemists, and process development scientists who are working with this valuable, yet chemically sensitive, building block. As a non-proteinogenic amino acid, it serves as a crucial intermediate in the development of novel therapeutics. However, the inherent reactivity of the furan moiety presents unique challenges that can lead to yield loss, complex impurity profiles, and purification difficulties.

This document moves beyond standard protocols to provide in-depth, field-proven insights into why side reactions occur and how to mitigate them effectively. We will address common issues in a practical question-and-answer format, grounded in mechanistic principles and supported by authoritative literature.

Section 1: Furan Ring Instability - The Core Challenge

The primary obstacle in synthesizing and handling 2-Amino-3-(furan-2-yl)propanoic acid is the sensitivity of the furan ring, particularly to acidic conditions.[1] Understanding this instability is the first step to a successful synthesis.

FAQ 1: My reaction mixture turned dark brown or black during an acid-catalyzed step (e.g., nitrile hydrolysis). What is causing this discoloration and how can I prevent it?

Answer: This is a classic indicator of furan polymerization and degradation. The furan ring is susceptible to acid-catalyzed ring-opening and subsequent polymerization, especially in the presence of strong mineral acids (e.g., HCl, H₂SO₄) and heat.[2]

Causality: Under strongly acidic conditions, the furan oxygen is protonated. This activation facilitates nucleophilic attack by water or other species, leading to the formation of a reactive dicarbonyl intermediate. This intermediate can then undergo a cascade of aldol-type condensation and polymerization reactions, resulting in the formation of dark, insoluble polymeric materials often referred to as "humins."

Troubleshooting Protocol:

• Re-evaluate Acid Choice and Concentration: Avoid using concentrated mineral acids for prolonged periods, especially at elevated temperatures. Consider using weaker acids or a buffered system.

• Milder Hydrolysis Conditions: For hydrolyzing a nitrile (e.g., from a Strecker synthesis), employ a stepwise or milder protocol.

  • Step 1: Pinner Reaction: Convert the nitrile to an imidate ester hydrochloride using HCl gas in an anhydrous alcohol (e.g., ethanol) at low temperature (0 °C).

  • Step 2: Mild Hydrolysis: Gently hydrolyze the isolated imidate ester with dilute aqueous acid (e.g., 1 M HCl) or even buffered water at a controlled pH of 4-5. The furan ring is significantly more stable at this pH.[1]

• Temperature Control: Maintain the lowest possible temperature throughout the acidic step. For a final deprotection or hydrolysis, if heating is necessary, keep it below 60°C and minimize the reaction time, monitoring closely by TLC or LC-MS.

FAQ 2: My LC-MS and NMR data show several unexpected peaks, and my final product mass is low. I suspect the furan ring has opened. How can I confirm this and what are the likely byproducts?

Answer: Your suspicion is likely correct. Acid-catalyzed ring opening of the furan moiety leads to the formation of linear, dicarbonyl compounds which can exist as various tautomers.[3]

Mechanistic Insight & Likely Byproducts: The acid-catalyzed hydrolysis of the furan ring typically yields a 1,4-dicarbonyl compound. For your specific molecule, this would result in the formation of 2-amino-6-oxo-hept-4-enoic acid and its tautomers. These byproducts are often more polar than your desired product and may be difficult to separate.

Byproduct Structure	IUPAC Name	Key Analytical Signature
2-amino-6-oxo-hept-4-enoic acid	Signals for an aldehyde/ketone in ¹³C NMR (190-210 ppm), loss of aromatic furan signals in ¹H NMR.
Tautomers	Various enol and cyclic hemiacetal forms	Complex ¹H NMR spectrum, broad signals, potential for multiple spots on TLC.

Troubleshooting & Analytical Protocol:

• pH Control During Workup: The most critical step is the acidic workup. It is imperative to carefully adjust the pH. A pH of 4 is often recommended as a compromise to prevent ring opening while ensuring the protonation state of the amino acid for subsequent steps.[1]

• Protective Group Strategy: If your synthesis allows, consider protecting the furan ring. While no standard protecting groups for furans are universally effective against strong acids, strategies involving Diels-Alder cycloadditions with reversible dienophiles can be employed in complex syntheses, though this adds significant step-count.[4]

• LC-MS Analysis: Use a gradient elution method with a polar column (e.g., C18 with an aqueous mobile phase) to resolve the highly polar ring-opened byproducts from your desired amino acid.

• ¹H NMR in D₂O: After isolation, dissolve a sample of the crude material in D₂O. The absence of the characteristic furan proton signals (typically δ 6.0-7.5 ppm) and the appearance of new olefinic or aldehydic protons are strong evidence of ring-opening.

Section 2: Synthesis-Specific Side Reactions

Different synthetic routes introduce unique side reaction profiles. Here we address issues related to common pathways like the Strecker and Bucherer-Bergs syntheses.

FAQ 3: I am using a Strecker synthesis starting from furfural. My yields of the intermediate α-aminonitrile are low. What are the competing reactions?

Answer: The Strecker synthesis is a robust method but requires careful control of reaction conditions to prevent competing pathways, especially with a reactive aldehyde like furfural.[5][6]

Causality & Troubleshooting Workflow: The primary issues are the stability of the initial imine and the rate of cyanide addition versus side reactions.

Caption: Troubleshooting workflow for the Strecker synthesis of 2-Amino-3-(furan-2-yl)propanoic acid.

Detailed Protocol for Optimized Strecker Synthesis:

• Reagents: Furfural, Ammonium Chloride (NH₄Cl), Sodium Cyanide (NaCN), Ammonia (aq. solution).

• Step 1: Imine Formation: In a cooled vessel (0-10 °C), dissolve NH₄Cl in aqueous ammonia. To this buffered solution, add furfural dropwise while stirring. The buffer helps maintain a pH that favors imine formation over the Cannizzaro reaction.

• Step 2: Cyanide Addition: Prepare a separate solution of NaCN in water. Add the NaCN solution dropwise to the imine-containing mixture over 1-2 hours, maintaining the low temperature. Slow addition ensures the cyanide reacts with the imine as it's formed, minimizing the competing cyanohydrin formation.[7]

• Step 3: Reaction & Isolation: Allow the reaction to stir at room temperature for 12-24 hours. The α-aminonitrile often precipitates or can be extracted with an organic solvent (e.g., ethyl acetate).

• Step 4: Hydrolysis: Use the milder hydrolysis conditions described in FAQ 1 to convert the nitrile to the carboxylic acid without degrading the furan ring.

FAQ 4: I am attempting a synthesis via the Bucherer-Bergs reaction and subsequent hydantoin hydrolysis. What specific side products should I be aware of?

Answer: The Bucherer-Bergs reaction itself is generally high-yielding, producing the 5-(furan-2-ylmethyl)imidazolidine-2,4-dione (hydantoin).[8][9] The main challenge, as with the Strecker synthesis, is the final hydrolysis of the highly stable hydantoin ring, which typically requires harsh conditions (e.g., strong base like Ba(OH)₂ or strong acid) that threaten the furan moiety.

Common Side Products from Hydrolysis:

• Ring-opened products: As described in FAQ 2.

• N-Carbamoyl amino acid: Incomplete hydrolysis can lead to the isolation of N-carbamoyl-2-amino-3-(furan-2-yl)propanoic acid. This occurs when the hydantoin ring opens but the carbamoyl group is not cleaved.

• Racemization: The conditions required for hydantoin hydrolysis will invariably lead to complete racemization of the α-carbon.[10] If enantiopurity is required, this route is unsuitable without a subsequent resolution step.

Mitigation Strategy:

Focus on optimizing the hydrolysis. Enzymatic hydrolysis of the intermediate hydantoin using a specific D- or L-hydantoinase can be an excellent strategy to achieve both mild reaction conditions and enantioselectivity, circumventing both furan degradation and racemization issues.

Section 3: Purification and Stereochemistry

FAQ 5: What is the most effective method for purifying the final amino acid product away from the various side products?

Answer: Purification of this zwitterionic and relatively polar compound requires techniques that can separate it from both non-polar starting materials and highly polar, ring-opened byproducts.

Recommended Purification Workflow:

Caption: Recommended multi-step purification workflow for 2-Amino-3-(furan-2-yl)propanoic acid.

Protocol for Isoelectric Point Precipitation:

• Dissolution: Dissolve the crude product in a minimum amount of dilute aqueous acid (e.g., 1 M HCl).

• Filtration: Filter the solution to remove any insoluble polymeric material (the black/brown solids from FAQ 1).

• pH Adjustment: Slowly add a base (e.g., 1 M NaOH or NH₄OH) with vigorous stirring. Monitor the pH closely with a calibrated meter.

• Precipitation: As the pH approaches the isoelectric point (pI) of the amino acid (typically between 5 and 6), the product will precipitate as a neutral zwitterion.

• Isolation: Cool the mixture in an ice bath to maximize precipitation, then collect the solid product by filtration. Wash the filter cake with cold water, followed by a water-miscible solvent like ethanol or acetone, and dry under vacuum.[11]

This technique is highly effective at separating the desired amino acid from salts and the more water-soluble ring-opened byproducts. For drug development applications requiring >99.5% purity, subsequent ion-exchange chromatography or preparative HPLC may be necessary.[12]

References

• Kalyaev, M.V., et al. (2022). Synthesis of 3-Aryl-3-(Furan-2-yl)Propanoic Acid Derivatives, and Study of Their Antimicrobial Activity. Molecules, 27(14), 4612. Available at: [Link]

• ChemBK. (2024). 2-Amino-3-(furan-2-yl)propanoic acid. Available at: [Link]

• Csapó, J., et al. (n.d.). Scientific synthetic report of the project IMMOBILIZED WILD-TYPE AND MUTANT AMMONIA-LYASES AND AMINOMUTASES FOR THE PRODUCTION O. Available at: [Link]

• Mendes, A., et al. (2018). Acid-Catalyzed Ring Opening of Furan in Aqueous Solution. Request PDF. Available at: [Link]

• Zhao, D., et al. (2022). Discovery of (R)-2-amino-3-triazolpropanoic acid derivatives as NMDA receptor glycine site agonists with GluN2 subunit-specific activity. Frontiers in Pharmacology. Available at: [Link]

• Ashenhurst, J. (2018). The Strecker Amino Acid Synthesis. Master Organic Chemistry. Available at: [Link]

• Koóš, M., & Káčerová, S. (2021). The Bucherer–Bergs Multicomponent Synthesis of Hydantoins—Excellence in Simplicity. Molecules, 26(13), 4024. Available at: [Link]

• Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis, Fifth Edition. Wiley.

• Wang, Y., et al. (2019). Furan Ring Opening Reaction for the Synthesis of 2,5-Dicarbonyl-3-ene-phosphates. Request PDF. Available at: [Link]

• Lannelongue, T., et al. (2022). Conditions to Control Furan Ring Opening during Furfuryl Alcohol Polymerization. Polymers, 14(10), 2025. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Strecker Synthesis. Available at: [Link]

• Wikipedia. (n.d.). Strecker amino acid synthesis. Available at: [Link]

• Koóš, M. (2021). Bucherer–Bergs Multicomponent Synthesis of Hydantoins. Encyclopedia MDPI. Available at: [Link]

• Borbás, A., et al. (2023). Elucidating the Racemization Mechanism of Aliphatic and Aromatic Amino Acids by In Silico Tools. International Journal of Molecular Sciences, 24(15), 12015. Available at: [Link]

Sources

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• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
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• 4. pubs.acs.org [pubs.acs.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Strecker amino acid synthesis - Wikipedia [en.wikipedia.org]
• 7. Strecker Synthesis [organic-chemistry.org]
• 8. The Bucherer–Bergs Multicomponent Synthesis of Hydantoins—Excellence in Simplicity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. encyclopedia.pub [encyclopedia.pub]
• 10. mdpi.com [mdpi.com]
• 11. chem.ubbcluj.ro [chem.ubbcluj.ro]
• 12. Frontiers | Discovery of (R)-2-amino-3-triazolpropanoic acid derivatives as NMDA receptor glycine site agonists with GluN2 subunit-specific activity [frontiersin.org]

"preventing racemization during the synthesis of 2-Amino-3-(furan-2-yl)propanoic acid"

Welcome to the technical support center for the synthesis of 2-Amino-3-(furan-2-yl)propanoic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of synthesizing this non-canonical amino acid while preserving its critical stereochemical integrity. As your Senior Application Scientist, I will provide in-depth troubleshooting advice and answer frequently asked questions, grounding our discussion in established chemical principles and field-proven methodologies.

Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format to help you resolve challenges you may encounter in the lab.

Q1: I'm observing significant racemization in my final product after a coupling step. What are the likely causes and how can I fix it?

A1: Significant racemization during coupling is a common and frustrating issue. It almost always points to the formation of a planar, achiral intermediate that can be protonated from either face, leading to a loss of stereochemical information. The two primary culprits are direct enolization and the formation of an oxazolone (azlactone) intermediate.[1]

Primary Causes & Solutions:

• Oxazolone Formation: This is the most frequent cause of racemization in N-acyl amino acids.[1] The activation of the carboxyl group, especially with aggressive coupling reagents, can lead to intramolecular cyclization to form an oxazolone. The α-proton of this intermediate is highly acidic and is easily abstracted by even weak bases, leading to rapid racemization.[1]

  • Solution 1: Choice of N-Protecting Group: The type of N-protecting group is critical. Urethane-based protecting groups like Boc (tert-butyloxycarbonyl) and Fmoc (9-fluorenylmethoxycarbonyl) are strongly recommended as they significantly suppress oxazolone formation.[2][3] Avoid simple acyl groups like acetyl or benzoyl at the nitrogen, as these readily form racemizing oxazolones.[4]

  • Solution 2: Coupling Reagents & Additives: The choice of coupling reagent directly impacts the rate of carboxyl activation and, consequently, the risk of racemization.

    • Carbodiimides (DCC, DIC, EDC): While effective, these can cause significant racemization when used alone.[5][6] It is essential to use them in combination with racemization-suppressing additives.[4][5] Additives like 1-Hydroxybenzotriazole (HOBt) , 1-hydroxy-7-azabenzotriazole (HOAt) , or Ethyl 2-cyano-2-(hydroxyimino)acetate (OxymaPure) intercept the highly reactive O-acylisourea intermediate to form an activated ester that is less prone to racemization.[4]

    • Phosphonium/Uronium/Aminium Salts (BOP, PyBOP, HBTU, HATU): These reagents are generally considered "safer" as they are pre-activated with HOBt or HOAt moieties. HATU, in particular, is highly efficient and known for low racemization levels.

• Base Selection and Strength: The base used during the coupling reaction can abstract the α-proton.

  • Solution: Use a sterically hindered, non-nucleophilic base like N,N-Diisopropylethylamine (DIEA) or N-Methylmorpholine (NMM) instead of stronger bases like triethylamine (TEA).[4] The basicity and steric hindrance of the base have a significant influence on the extent of racemization.[4] In many cases, if using an amino acid salt, the stoichiometry of the base should be carefully controlled to be just enough to neutralize the salt.

• Reaction Temperature: Higher temperatures accelerate the rate of racemization.[7]

  • Solution: Perform the carboxyl activation and coupling steps at low temperatures. A common practice is to activate the carboxylic acid at 0 °C and then allow the reaction to slowly warm to room temperature. For particularly sensitive substrates, maintaining the reaction at 0 °C or even lower (e.g., -20 °C) may be necessary.[8]

Experimental Protocol: Low-Racemization Peptide Coupling

• Dissolve the N-protected 2-Amino-3-(furan-2-yl)propanoic acid (1.0 eq.) and the racemization suppressant (e.g., HOBt, 1.2 eq.) in an anhydrous aprotic solvent (e.g., DMF, DCM).

• Cool the solution to 0 °C in an ice bath.

• Add the coupling reagent (e.g., EDC, 1.1 eq.) to the cooled solution and stir for 15-30 minutes. This is the "pre-activation" step.

• In a separate flask, dissolve the amine component (1.0 eq.) and a suitable base (e.g., DIEA, 1.5 eq.) in the same solvent.

• Slowly add the amine solution to the pre-activated acid solution at 0 °C.

• Allow the reaction to stir at 0 °C for 2 hours, then let it warm to room temperature and stir overnight.

• Monitor the reaction progress using TLC or LC-MS.

Q2: My enantiomeric excess (ee) is low after the step where the chiral center is created. How do I improve the stereoselectivity?

A2: This issue points directly to the core asymmetric synthesis strategy. The key is to create a diastereomeric transition state with a significant energy difference, favoring the formation of one stereoisomer over the other.

Primary Causes & Solutions:

• Ineffective Chiral Auxiliary: The chiral auxiliary is the cornerstone of this strategy, responsible for directing the approach of the electrophile or nucleophile.[9][10]

  • Solution: The choice of auxiliary is paramount. Evans' oxazolidinones are highly effective for asymmetric alkylations.[11] For the synthesis of amino acids, Schöllkopf's bislactim ether method provides excellent stereocontrol.[12] It may be necessary to screen different auxiliaries to find the one that provides the best facial shielding for your specific substrate.[1]

• Suboptimal Reaction Conditions for Asymmetric Alkylation:

  • Base and Temperature: The formation of a well-defined, single-geometry enolate is crucial.

    • Solution: Use a strong, non-nucleophilic base like Lithium diisopropylamide (LDA) or Potassium bis(trimethylsilyl)amide (KHMDS) to ensure rapid and complete deprotonation.[1] The reaction must be performed at very low temperatures, typically -78 °C , to prevent enolate equilibration and side reactions.[1]

  • Solvent: The solvent can influence the aggregation state and reactivity of the enolate.

    • Solution: Anhydrous Tetrahydrofuran (THF) is the most common and effective solvent for these reactions. Ensure it is freshly distilled and free of water.

Workflow Diagram: Selecting an Asymmetric Synthesis Strategy

Caption: Decision workflow for choosing a stereoselective synthesis route.

Frequently Asked Questions (FAQs)

Q3: What are the primary mechanisms leading to racemization during amino acid synthesis?

A3: Racemization in amino acid synthesis primarily occurs via two pathways that involve the removal and non-stereospecific re-addition of the proton at the α-carbon.[1]

• Direct Enolization/Carbanion Formation: Under basic conditions, the α-proton can be directly abstracted to form a planar enolate or carbanion intermediate. Subsequent protonation of this achiral intermediate can occur from either face, resulting in a racemic mixture.[1] The acidity of this proton is increased by electron-withdrawing groups, making certain amino acid derivatives more susceptible.

• Oxazolone (Azlactone) Formation: This is a particularly insidious pathway that occurs during the activation of the carboxyl group of an N-acyl amino acid for coupling reactions. The activated carboxyl group undergoes an intramolecular cyclization to form a five-membered oxazolone ring. The α-proton on this ring is significantly more acidic than in the parent amino acid and is readily removed by base, leading to a resonance-stabilized, planar, and achiral intermediate. This pathway is a major concern in peptide synthesis.[1]

Diagram: Oxazolone-Mediated Racemization

Caption: Pathway of racemization via an oxazolone intermediate.

Q4: How do I choose the best N-protecting group to prevent racemization?

A4: The choice of the N-protecting group is arguably the most important factor in preventing racemization. The key is to select a group that does not participate in or facilitate oxazolone formation.

Protecting Group	Type	Racemization Risk	Deprotection Conditions	Comments
Boc (tert-Butyloxycarbonyl)	Urethane	Low	Strongly acidic (e.g., TFA)	Excellent choice for minimizing racemization.[2][13]
Fmoc (9-Fluorenylmethoxycarbonyl)	Urethane	Low	Basic (e.g., Piperidine)	Standard for solid-phase synthesis; effectively suppresses racemization.[2]
Cbz/Z (Carboxybenzyl)	Urethane	Low	Hydrogenolysis (H₂/Pd)	A classic protecting group that provides good stereochemical protection.[13]
Acetyl (Ac)	Acyl	High	Acidic/Basic Hydrolysis	Prone to forming oxazolone intermediates and should be avoided when chirality is a concern.[4]
Benzoyl (Bz)	Acyl	High	Acidic/Basic Hydrolysis	Similar to Acetyl, poses a high risk of racemization during activation.[4]

Expert Insight: Urethane-type protecting groups (Boc, Fmoc, Cbz) are superior because the lone pair on the nitrogen atom is delocalized into the carbonyl of the urethane, making it less nucleophilic and disfavoring the intramolecular cyclization required to form the oxazolone.

Q5: Which coupling reagents and additives are best for maintaining stereochemical purity?

A5: Modern coupling reagents are often formulated to inherently minimize racemization. However, understanding their mechanism is key to proper selection.

Reagent Class	Examples	Racemization Risk	Additive Required?	Mechanism of Action
Carbodiimides	DCC, DIC, EDC	High (alone)	Yes (HOBt, HOAt, Oxyma)	Forms a highly reactive O-acylisourea intermediate that must be trapped by an additive to prevent racemization.[5][6]
Phosphonium Salts	BOP, PyBOP, PyAOP	Low	No (already contains HOBt/HOAt)	Forms an OBt or OAt active ester, which is less prone to racemization.
Uronium/Aminium Salts	HBTU, TBTU, HATU	Low	No (already contains HOBt/HOAt)	Similar to phosphonium salts; HATU is particularly effective due to the electron-withdrawing nature of the azabenzotriazole ring.
Other	TSTU	Low	Yes (N-hydroxysuccinimide)	Used to form activated NHS esters, which are generally stable and couple with low racemization.[5]

Recommendation: For high-stakes syntheses where stereopurity is paramount, using a uronium/aminium salt like HATU or a carbodiimide like DIC in the presence of OxymaPure or HOAt is the gold standard.[4]

Q6: If I end up with a racemic mixture, what are my options for resolution?

A6: While prevention is always better than cure, resolving a racemic mixture is a viable strategy, particularly for large-scale synthesis.

• Enzymatic Resolution: This is often the most efficient and environmentally friendly method.[] Specific enzymes, such as aminoacylases or lipases, can selectively act on one enantiomer of a derivatized amino acid.[][15] For example, N-acetylated racemic 2-Amino-3-(furan-2-yl)propanoic acid can be treated with an L-aminoacylase. The enzyme will hydrolyze the acetyl group from the L-enantiomer, leaving the N-acetyl-D-enantiomer untouched. The resulting free L-amino acid and the acylated D-amino acid have different physical properties (e.g., solubility, charge) and can be easily separated.[]

• Diastereomeric Crystallization: This classical method involves reacting the racemic amino acid with a chiral resolving agent (e.g., tartaric acid, brucine) to form a pair of diastereomeric salts. These diastereomers have different solubilities and can often be separated by fractional crystallization.

• Chiral Chromatography: The racemic mixture can be separated analytically or preparatively using a chiral stationary phase (CSP) in High-Performance Liquid Chromatography (HPLC). While effective, this method can be expensive to scale up.

References

• Benchchem. (n.d.). Preventing racemization during the synthesis of 2,4-Diamino-2-methylbutanoic acid.
• Boc Sciences. (2022, January 12). A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis.
• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis.
• Slideshare. (n.d.). Racemization in peptide synthesis.
• ChemBK. (2024, April 9). 2-Amino-3-(furan-2-yl)propanoic acid.
• RSC Publishing. (n.d.). Understanding ring-closing and racemization to prepare α-amino acid NCA and NTA monomers: a DFT study.
• Suzhou Highfine Biotech. (2025, July 3). New breakthrough in zero-racemization synthesis: development and application of efficient condensation reagents.
• Trant, J. (2021, March 12). Lecture 16 Protecting groups and racemization of Amino Acids [Video]. YouTube.
• PMC. (2023, September 1). Suppression of alpha-carbon racemization in peptide synthesis based on a thiol-labile amino protecting group.
• ResearchGate. (n.d.). (PDF) Racemization of amino acids under natural conditions: part 2-kinetic and thermodynamic data.
• ResearchGate. (2025, November 20). Synthesis of 3-Aryl-3-(Furan-2-yl)Propanoic Acid Derivatives, and Study of Their Antimicrobial Activity.
• MDPI. (n.d.). Synthesis of 3-Aryl-3-(Furan-2-yl)Propanoic Acid Derivatives, and Study of Their Antimicrobial Activity.
• MedchemExpress.com. (n.d.). (R)-2-Amino-3-(furan-2-yl)propanoic acid.
• Frontiers. (n.d.). Discovery of (R)-2-amino-3-triazolpropanoic acid derivatives as NMDA receptor glycine site agonists with GluN2 subunit-specific activity.
• Creation.com. (2024, April 12). Racemization of amino acids under natural conditions: part 4—racemization always exceeds the rate of peptide elongation in aqueous solution.
• ACS Publications. (n.d.). Amino Acid-Protecting Groups | Chemical Reviews.
• Aapptec Peptides. (n.d.). Coupling Reagents.
• (n.d.). CHAPTER 13 Approaches to the Asymmetric Synthesis of Unusual Amino Acids.
• Bachem. (2024, June 4). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives.
• Wikipedia. (n.d.). Chiral auxiliary.
• (n.d.). Asymmetric Synthesis.
• BOC Sciences. (n.d.). Amino Acid Enzymatic Resolution Service.
• Master Organic Chemistry. (2018, June 7). Protecting Groups for Amines: Carbamates.
• PubMed. (n.d.). Use of chiral auxiliaries in the asymmetric synthesis of biologically active compounds: A review.
• Oxford Academic. (n.d.). Enzymatic Resolution of Racemic Amino Acids | Bioscience, Biotechnology, and Biochemistry.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
• 5. peptide.com [peptide.com]
• 6. bachem.com [bachem.com]
• 7. creation.com [creation.com]
• 8. Understanding ring-closing and racemization to prepare α-amino acid NCA and NTA monomers: a DFT study - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 9. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 10. acikders.ankara.edu.tr [acikders.ankara.edu.tr]
• 11. Use of chiral auxiliaries in the asymmetric synthesis of biologically active compounds: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. renyi.hu [renyi.hu]
• 13. pubs.acs.org [pubs.acs.org]
• 15. academic.oup.com [academic.oup.com]

"troubleshooting low bioactivity of synthesized furan amino acid derivatives"

Topic: Troubleshooting Low Bioactivity in Synthesized Furan Peptidomimetics

From: Dr. Aris Thorne, Senior Application Scientist To: R&D Chemical Biology & Medicinal Chemistry Teams Subject: Diagnostic Protocol for Furan-Derived Lead Candidates

Introduction: The Furan Paradox

You are likely here because your furan-containing amino acid derivative—designed for high receptor affinity due to the furan ring’s electron-rich aromaticity—is showing negligible potency in biological assays.

This is a classic "Furan Paradox." While the furan moiety acts as an excellent bioisostere for phenyl or histidine rings, improving ligand-target interactions, it introduces three specific failure modes that are often mistaken for intrinsic low potency:

• Metabolic Suicide: Rapid bioactivation by Cytochrome P450 into reactive enedials.

• Synthetic Degradation: Acid-catalyzed ring opening during deprotection.

• Assay "Crash Out": Hydrophobic aggregation masking the active site.

This guide moves beyond basic troubleshooting to forensic analysis of your molecule's lifecycle.

Part 1: Diagnostic Workflow

Before altering your lead structure, determine where the bioactivity is being lost.

Figure 1: Decision matrix for isolating the root cause of low bioactivity in furan derivatives.

Part 2: Troubleshooting Synthesis & Structural Integrity

Issue: The molecule you tested is not the molecule you designed. Furan rings are acid-sensitive and prone to racemization during coupling.

Q1: My LC-MS shows the correct mass, but bioactivity is null. Could it be a stereochemical issue?

A: Yes. Furan amino acids (e.g., 2-furylalanine) are highly susceptible to racemization during activation, particularly if you used strong bases (like DBU) or high temperatures during coupling. The "correct mass" on LC-MS does not distinguish between the active L-isomer and the inactive D-isomer.

• The Mechanism: The electron-rich furan ring stabilizes the enol intermediate of the activated amino acid, lowering the energy barrier for racemization [1].

• The Fix:

  • Switch Coupling Reagents: Use DIC/Oxyma Pure instead of HATU/DIEA to reduce basicity.

  • Validation Protocol: You must run chiral HPLC or CZE (Capillary Zone Electrophoresis) to verify enantiomeric excess (ee). Standard C18 columns will not show this impurity.

Q2: I see a "M+18" or "M+32" peak in my mass spec after cleavage. What happened?

A: You likely destroyed the furan ring during the final deprotection step.

• Acid Sensitivity: Furan acts as a "scavenger" for carbocations. During TFA cleavage, the furan ring can undergo electrophilic aromatic substitution or acid-catalyzed ring opening (hydrolysis), leading to diketone formation [2].

• The Protocol Fix:

  • Avoid "Reagent K" or cocktails containing strong scavengers if possible.

  • Use a "Furan-Safe" Cocktail: TFA/TIS/H2O (95:2.5:2.5). Avoid thiols if not strictly necessary, as they can add to the furan ring under acidic conditions.

  • Limit Exposure: Keep TFA exposure under 2 hours.

Part 3: Physicochemical Stability (The Solubility Trap)

Issue: Furan derivatives are lipophilic. They may precipitate when diluted from DMSO stock into aqueous assay buffers, leading to false negatives.[1]

Q3: How do I distinguish between "inactive" and "insoluble"?

A: Visual inspection is insufficient. Nanoscopic aggregates can sequester the drug, preventing receptor binding.

Table 1: Solubility Troubleshooting Matrix

Observation	Diagnosis	Remediation Strategy
Precipitation upon dilution	"DMSO Shock"	Step-wise dilution: DMSO 50% buffer Final buffer.
Non-linear dose response	Aggregation	Add 0.01% Triton X-100 or Tween-20 to assay buffer.
High variation between reps	Stickiness	Furan rings are hydrophobic; use low-binding plates (NBS).

Part 4: Metabolic Instability (The Silent Killer)

Issue: Your compound works in simple buffer assays but fails in cell-based assays or in vivo.

Q4: Why does my furan derivative lose activity rapidly in cell culture?

A: The furan ring is a primary target for Cytochrome P450 2E1 (CYP2E1) and CYP3A4 . This is not just degradation; it is "bioactivation" into a reactive toxicant.

• The Mechanism: P450 enzymes oxidize the furan ring into a cis-2-butene-1,4-dial (BDA). This is a highly reactive Michael acceptor that covalently binds to proteins and DNA (causing toxicity) or is rapidly quenched by Glutathione (GSH), effectively removing your drug from circulation [3, 4].

Figure 2: The metabolic activation pathway of furan rings leading to loss of therapeutic bioactivity.

Q5: How do I stabilize the furan ring against P450 oxidation?

A: If metabolic instability is confirmed (via a microsomal stability assay), you must modify the structure to block the oxidation sites (positions 2 and 5 of the furan ring).

Optimization Strategies:

• Block the Metabolic "Soft Spot": Substitute the

  -protons on the furan ring. Adding a methyl or chlorine group at the C5 position can sterically hinder P450 approach or electronically deactivate the ring toward oxidation [5].

• Scaffold Hopping: If the furan is purely a spacer, replace it with a thiophene (sulfur analog) or oxazole . Thiophenes are generally more metabolically stable but retain similar geometry and electronics.

References

• Racemization in Peptide Synthesis: Source: Highfine. (n.d.). A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis.

• Acid Sensitivity & Furan Oxidation

  • Source: Peterson, L. A. (2013).[2] Reactive Metabolites in the Biotransformation of Molecules Containing a Furan Ring. Chemical Research in Toxicology.

  • URL:[Link]

• Metabolic Bioactivation (CYP2E1)

  • Source: Lu, D., & Peterson, L. A. (2010). Trapping of cis-2-Butene-1,4-dial to Measure Furan Metabolism in Human Liver Microsomes by Cytochrome P450 Enzymes. Drug Metabolism and Disposition.[3][4]

  • URL:[Link]

• Solubility & Assay Interference

  • Source: BenchChem. (2025).[1] Overcoming solubility issues of furan amine derivatives in assays.

• Structural Modification (SAR)

  • Source: Orient Journal of Chemistry. (2024).[5] Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review.

  • URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. THE EFFECTS OF TYPE II BINDING ON METABOLIC STABILITY AND BINDING AFFINITY IN CYTOCHROME P450 CYP3A4 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. wisdomlib.org [wisdomlib.org]

Reference Data & Comparative Studies

Comparative Guide: Biological Activity of Furan vs. Phenyl-Containing Amino Acids

This guide provides an in-depth technical comparison of Furan-containing amino acids (specifically L-2-Furylalanine) versus their Phenyl-containing counterparts (L-Phenylalanine), designed for researchers in medicinal chemistry and peptide therapeutics.

Executive Summary: The Bioisosteric Trade-Off

In drug design, replacing a phenyl ring (Phenylalanine, Phe) with a furan ring (2-Furylalanine, Fur) is a classic bioisosteric strategy. This substitution is not merely cosmetic; it fundamentally alters the electronic and steric landscape of the molecule.

• The Phenylalanine (Phe) Standard: Represents the baseline for hydrophobic aromatic interactions (

  - stacking) and metabolic stability. It is bulky, lipophilic, and chemically robust.

• The 2-Furylalanine (Fur) Alternative: Offers a smaller steric profile and increased polarity due to the ether oxygen. It acts as a

  -excessive heteroaromatic system. While it can enhance solubility and introduce hydrogen-bond accepting capabilities, it carries a significant liability: metabolic activation to toxic intermediates.

Key Decision Matrix:

Feature	L-Phenylalanine (Phe)	L-2-Furylalanine (Fur)	Impact on Drug Design

| Aromaticity |

-Neutral / Electron-rich | -Excessive (Electron-rich) | Fur is more susceptible to electrophilic attack. | | Sterics | 6-Membered Ring (Larger) | 5-Membered Ring (Smaller) | Fur fits tighter pockets; reduced steric clash. | | H-Bonding | None (Hydrophobic) | H-Bond Acceptor (Ether O) | Fur can pick up specific backbone/sidechain interactions. | | Metabolic Liability | Low (Hydroxylation) | High (Epoxidation/Ring Opening) | Fur requires rigorous toxicity screening. | | Fluorescence | Weak ( ) | Negligible / Quencher | Fur often acts as a non-fluorescent probe or quencher. |

Physicochemical & Electronic Profiling

Electronic Character and -Stacking

The furan ring is an electron-rich, 5-membered heterocycle. Unlike the benzene ring of Phe, the oxygen atom in furan donates electron density into the ring via resonance, making the carbons significantly more nucleophilic.

• Implication: Furylalanine is a stronger

  -donor than Phenylalanine. In protein pockets where the residue interacts with electron-deficient rings (e.g., cationic side chains like Arg/Lys or electron-poor aromatics), Furylalanine may exhibit tighter binding affinities ( ) due to enhanced cation- or - interactions.

Solubility and LogP

Furan is less lipophilic than benzene.

• LogP Shift: Replacing Phe with Fur typically lowers the cLogP of a peptide by approximately 0.5–1.0 units.

• Application: This is a strategic substitution to improve the water solubility of hydrophobic peptide sequences without disrupting the overall aromatic pharmacophore.

Metabolic Stability & Toxicity (Critical Analysis)

This is the most significant differentiator. While Phenylalanine is generally metabolically stable (processed via hydroxylation to Tyrosine), the furan ring is a known "structural alert" in medicinal chemistry due to bioactivation.

Mechanism of Bioactivation

Cytochrome P450 enzymes (specifically CYP 2E1 and 3A4) oxidize the furan ring. Because the ring is electron-rich, it is readily epoxidized.

• Epoxidation: CYP450 generates a cis-enedione epoxide.

• Ring Opening: The epoxide is highly unstable and opens to form a reactive dialdehyde (e.g., cis-2-butene-1,4-dial).

• Covalent Adducts: This unsaturated dialdehyde is a potent Michael acceptor. It reacts irreversibly with nucleophiles (cysteine thiols, lysine amines) on proteins and DNA, leading to hepatotoxicity.

Visualization: Metabolic Divergence

Figure 1: Metabolic divergence between Phenylalanine and Furylalanine. Note the high-risk pathway for Furan leading to reactive dialdehydes.

Experimental Protocols

As a Senior Scientist, you must validate these properties experimentally. Below are the specific protocols for synthesis and stability testing.

Solid Phase Peptide Synthesis (SPPS) of Furan-Peptides

Challenge: The electron-rich furan ring is acid-sensitive. Standard TFA cleavage (95% TFA) can cause electrophilic aromatic substitution on the furan ring by carbocations released from protecting groups (e.g., t-Butyl cations), leading to polymerisation or alkylation by-products.

Optimized Protocol:

• Coupling: Use standard Fmoc-Ala(2-Furyl)-OH (commercially available). Coupling efficiency is comparable to Phe. Use HBTU/DIEA in DMF.

• Deprotection: Standard 20% Piperidine in DMF.

• Cleavage (CRITICAL STEP): You must use a scavenger cocktail that quenches cations faster than they react with the furan ring.

  • Reagent K is preferred: TFA / Phenol / Water / Thioanisole / EDT (82.5 : 5 : 5 : 5 : 2.5).

  • Alternative (Odorless): TFA / TIS / Water / DODT (92.5 : 2.5 : 2.5 : 2.5). Note: DODT (3,6-dioxa-1,8-octanedithiol) is a superior scavenger for furan protection.

• Precipitation: Cold diethyl ether.

Microsomal Stability Assay (Metabolic Liability Test)

To quantify the "metabolic risk" of your Furylalanine analog compared to the Phenylalanine parent.

Materials:

• Pooled Liver Microsomes (Human/Rat).

• NADPH Regenerating System.

• Test Compounds (Phe-peptide vs. Fur-peptide).

• LC-MS/MS.

Workflow:

• Incubation: Prepare 1 µM test compound in phosphate buffer (pH 7.4) with microsomes (0.5 mg protein/mL).

• Initiation: Add NADPH regenerating system. Incubate at 37°C.

• Sampling: Take aliquots at t = 0, 5, 15, 30, 60 min.

• Quenching: Add ice-cold Acetonitrile containing Internal Standard (IS).

• Analysis: Centrifuge and analyze supernatant via LC-MS/MS.

• Calculation: Plot ln(% remaining) vs. time. Calculate

  and Intrinsic Clearance ( ).

  • Expectation: The Furylalanine analog often shows higher

    (shorter half-life) due to rapid furan oxidation unless the ring is sterically shielded.

Fluorescence Characterization

While Phe is weakly fluorescent, Furylalanine is often used as a non-fluorescent isostere to probe environmental effects or quench nearby fluorophores (like Tryptophan).

Protocol:

• Solvent: PBS pH 7.4 (avoid quenching buffers).

• Concentration: 10 µM peptide.

• Excitation: Scan 240–280 nm.

• Emission: Scan 280–400 nm.

• Comparison:

  • Phe: Peak emission

    282 nm (Ex 257 nm). .

  • Fur: minimal emission. If a signal decreases when Phe

    Fur, it confirms the "dark" nature of the furan replacement in that specific electronic environment.

Data Presentation: Comparative Properties

When publishing your data, summarize the structural and functional shifts using a table similar to the one below.

Property	L-Phenylalanine (Phe)	L-2-Furylalanine (Fur)	Experimental Method
Molecular Weight	165.19 g/mol	155.15 g/mol	Mass Spectrometry
Ring Size	6-membered ( width)	5-membered ( width)	X-Ray Crystallography
Electronic Nature	-Neutral	-Excessive (Nucleophilic)	NMR Chemical Shifts
Fluorescence ( )	(Weak)	(Dark/Quencher)	Fluorometry
Metabolic	High (Stable)	Low (Labile)	Microsomal Stability Assay
Toxicity Risk	Low	High (Reactive Metabolites)	GSH-Trapping Assay

References

• Peterson, L. A. (2013). "Reactive Metabolites in the Biotransformation of Molecules Containing a Furan Ring." Chemical Research in Toxicology. Link

• Kobayashi, H., et al. (2024). "Structure–activity characteristics of phenylalanine analogs selectively transported by L-type amino acid transporter 1 (LAT1)." Communications Chemistry. Link

• Enthart, A., et al. (2008). "Furan-Oxidation Based Cross-Linking: A New Approach for the Study and Targeting of Nucleic Acid and Protein Interactions."[1] Chemistry - A European Journal.[2] Link

• Sigma-Aldrich. "Cleavage and Deprotection Protocols for Fmoc SPPS." Link

• OMLC. "Phenylalanine Fluorescence Spectrum and Quantum Yield." Oregon Medical Laser Center. Link

Sources

• 1. semanticscholar.org [semanticscholar.org]
• 2. researchgate.net [researchgate.net]

"in vitro vs. in vivo activity of 2-Amino-3-(furan-2-yl)propanoic acid derivatives"

A Comparative Guide to 2-Amino-3-(furan-2-yl)propanoic Acid Derivatives

Executive Summary: The Bioisostere Trap

2-Amino-3-(furan-2-yl)propanoic acid (commonly 2-Furylalanine or Furylalanine ) represents a classic "medicinal chemist’s trap." Structurally, it serves as a non-canonical bioisostere for Phenylalanine (Phe) and Histidine (His). In in vitro assays, Furylalanine derivatives often exhibit superior potency due to the furan ring’s unique electronic properties (π-excessive heteroaromatic) and smaller steric footprint compared to a benzene ring.

However, this in vitro success frequently collapses during in vivo translation. The furan moiety acts as a "structural alert," susceptible to rapid metabolic bioactivation by Cytochrome P450 enzymes (specifically CYP2E1), leading to reactive metabolite formation and hepatotoxicity.[1]

This guide objectively compares the performance of Furylalanine derivatives across cellular and organismal models, providing the experimental frameworks necessary to evaluate their viability in your pipeline.

Chemical Context & Bioisosterism[2][3][4]

The substitution of a phenyl ring (in Phenylalanine) with a furan ring (in Furylalanine) alters the physicochemical landscape of the ligand:

• Steric Bulk: Furan is smaller than benzene, allowing the derivative to fit into tighter hydrophobic pockets.

• Electronic Profile: The oxygen atom in the furan ring acts as a weak hydrogen bond acceptor, potentially anchoring the molecule in the active site—an interaction impossible with the inert phenyl ring of Phe.

• Solubility: The ether oxygen increases water solubility compared to the purely lipophilic phenyl analog.

Comparative Properties Table

Feature	Phenylalanine (Phe)	2-Furylalanine (Fur-Ala)	Impact on Drug Design
Ring System	Benzene (6-membered)	Furan (5-membered)	Fur-Ala reduces steric clash in restricted pockets.
Electronic Nature	-neutral	-excessive	Fur-Ala allows stronger -stacking interactions.
H-Bonding	None (Donor/Acceptor)	Weak Acceptor (Oxygen)	Fur-Ala can engage specific serine/threonine residues.
Metabolic Risk	Low (stable aromatic)	High (reactive aromatic)	Critical failure point for Fur-Ala in vivo.

In Vitro Activity: The "False" Positive?

In controlled enzymatic and cellular environments, Furylalanine derivatives often outperform their canonical counterparts.

Case Study A: NMDA Receptor Agonists

Research into NMDA receptor glycine-site agonists has utilized (R)-2-amino-3-(furan-2-yl)propanoic acid scaffolds. The furan ring mimics the spatial arrangement of endogenous ligands but enhances subtype selectivity.

• Observation: Derivatives showed nanomolar affinity (

  nM) for GluN1/GluN2 subunits.

• Mechanism: The furan oxygen forms a water-mediated H-bond within the ligand-binding domain (LBD), stabilizing the "closed" agonist-bound conformation more effectively than the hydrophobic phenyl ring.

Case Study B: Antimicrobial Peptides (AMPs)

In synthetic AMPs, replacing Phe with Furylalanine often retains or improves antimicrobial activity (

) while altering membrane insertion dynamics.

• Data: 3-aryl-3-(furan-2-yl)propanoic acid derivatives demonstrated MIC values as low as 64

  g/mL against E. coli.[2]

• Advantage: The slightly increased polarity of the furan ring can improve the peptide's selectivity for bacterial membranes over mammalian zwitterionic membranes, reducing in vitro hemolysis.

In Vivo Reality: Metabolic Bioactivation

The transition to in vivo models reveals the liability of the furan ring. Unlike the benzene ring, which is generally metabolically robust, the furan ring is a substrate for oxidative opening.

The Mechanism of Toxicity (The "Furan Deflagration")

• Oxidation: CYP450 enzymes (predominantly CYP2E1) oxidize the furan ring.[1]

• Intermediate Formation: This generates a highly reactive cis-enedione (or cis-enedial) intermediate.

• Nucleophilic Attack: This electrophile reacts instantly with cellular nucleophiles (glutathione, protein thiols, DNA), leading to:

  • Glutathione (GSH) depletion.[1]

  • Covalent binding to hepatic proteins.

  • Hepatocellular necrosis.

Visualization: The Metabolic Divergence

Figure 1: The metabolic bifurcation of Furylalanine derivatives. While target binding is effective, the competing CYP-mediated pathway generates toxic intermediates.

Experimental Protocols

To validate whether your Furylalanine derivative is a viable drug candidate or merely an in vitro tool, you must run these two coupled assays.

Protocol A: In Vitro Binding/Activity Assay (NMDA Example)

Purpose: Establish baseline potency compared to Phenylalanine analogs.

• Preparation: Express NMDA receptor subunits (e.g., GluN1/GluN2A) in Xenopus oocytes or HEK293 cells.

• Solution: Dissolve the Furylalanine derivative in DMSO (stock) and dilute in recording buffer (HEPES-based).

• Electrophysiology: Perform Two-Electrode Voltage Clamp (TEVC) recordings.

  • Clamp voltage at -70 mV.

  • Apply Glutamate (agonist) + Glycine (co-agonist) to establish

    .

  • Apply Glutamate + Furylalanine Derivative (replacing Glycine).

• Analysis: Construct dose-response curves to determine

  .

  • Success Metric:

    (Furylalanine) < (Phenylalanine/Glycine).

Protocol B: Reactive Metabolite Trapping (The "GSH Shift" Assay)

Purpose: Quantify the "Furan Alert" risk before moving to animals. This is a self-validating stop/go gate.

• Microsomal Incubation:

  • Mix Furylalanine derivative (10

    M) with Human Liver Microsomes (HLM, 0.5 mg/mL).

  • Add Glutathione (GSH) at excess concentration (5 mM) to act as a trapping agent.

• Initiation: Add NADPH-generating system to start CYP450 activity. Incubate at 37°C for 60 minutes.

• Termination: Quench with ice-cold Acetonitrile. Centrifuge to remove proteins.

• LC-MS/MS Analysis:

  • Scan for the parent mass (

    ).

  • Critical Step: Scan for the GSH-Adduct Mass (

    Da).

• Interpretation:

  • High Risk: distinct peak at

    indicates the furan ring opened and was trapped by GSH. This predicts high in vivo hepatotoxicity.

  • Low Risk: No adduct detected. (Rare for unsubstituted furans).

Strategic Recommendations

If your Furylalanine derivative shows high potency but fails the GSH trapping assay, consider these structural modifications to "save" the molecule:

• Block the 5-Position: The metabolic attack usually occurs at the 5-position of the furan ring. Introducing a substituent (e.g., Methyl, Chlorine) at C5 can sterically or electronically hinder CYP oxidation, though this may impact target binding.

• Deuteration: Deuterating the furan ring protons can slow down the rate of metabolism (Kinetic Isotope Effect), potentially allowing the drug to reach its target before degradation.

• Prodrug Strategy: Mask the amino acid functionality to alter distribution, although this does not protect the furan ring itself.

Summary Comparison

Metric	In Vitro (Cell/Enzyme)	In Vivo (Animal)	Verdict
Potency	High (nM range)	Variable	In vitro data is often misleading.
Stability	High (in buffer)	Low ( min)	Rapid clearance limits efficacy.
Toxicity	Low (short term)	High (Hepatotoxic)	Requires structural optimization.

References

• MedChemExpress. (n.d.). (R)-2-Amino-3-(furan-2-yl)propanoic acid Product Information. Retrieved from

• Frontiers in Pharmacology. (2018). Discovery of (R)-2-amino-3-triazolpropanoic acid derivatives as NMDA receptor glycine site agonists. Frontiers. Link

• National Institutes of Health (PMC). (2013). Reactive Metabolites in the Biotransformation of Molecules Containing a Furan Ring. PMC. Link

• International Journal of Advanced Biological and Biomedical Research. (2024). Furan: A Promising Scaffold for Biological Activity. IJABBR. Link

• WuXi AppTec. (2025). In Vitro Metabolic Stability of Peptide Drugs Across Different Tissues. WuXi AppTec DMPK. Link

Sources

• 1. Reactive Metabolites in the Biotransformation of Molecules Containing a Furan Ring - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ijabbr.com [ijabbr.com]

"comparative analysis of the metabolic stability of furan-containing peptides"

Executive Summary

The incorporation of furan moieties into peptide drug candidates—often via unnatural amino acids like 2-furylalanine—is a high-risk, high-reward strategy. While furan serves as a valuable bioisostere for phenyl rings (improving solubility and altering hydrogen bonding vectors) and a reactive handle for peptide stapling, it introduces a significant metabolic liability.

The Verdict: Furan-containing peptides exhibit inferior metabolic stability compared to their thiophene and phenyl analogs. This instability is driven by the rapid oxidative opening of the furan ring by Cytochrome P450 enzymes (primarily CYP2E1), generating reactive

-unsaturated dialdehydes. Consequently, furan-containing peptides require rigorous Reactive Metabolite (RM) screening early in the discovery cascade.

This guide provides a technical comparison of furan against its primary bioisosteres and details the mandatory experimental workflows to assess metabolic risk.

Mechanistic Insight: The Furan Bioactivation Pathway[1]

To engineer stable peptides, one must understand the mechanism of failure. Unlike the phenyl ring, which is metabolically robust due to high resonance energy, the furan ring is electron-rich and less aromatic, making it highly susceptible to oxidative attack.

The Bioactivation Cascade

• Oxidation: CYP450 enzymes oxidize the furan ring to a transient epoxide or directly to the enedial.

• Ring Opening: The intermediate rapidly collapses into cis-2-butene-1,4-dial (BDA) .

• Nucleophilic Attack: BDA is a potent electrophile. It reacts covalently with cellular nucleophiles:

  • Glutathione (GSH): Detoxification pathway.

  • Proteins/DNA: Toxicity pathway (hepatotoxicity/carcinogenicity).

Visualization: Metabolic Fate of Furan-Peptides

Figure 1: The bioactivation pathway of furan-containing peptides. The formation of cis-2-butene-1,4-dial is the critical toxicity trigger.

Comparative Analysis: Furan vs. Bioisosteres[2][3][4]

When designing peptide libraries, the choice between Furan (Fur), Thiophene (Thi), and Phenyl (Phe) residues dictates the metabolic profile. The following data synthesizes standard metabolic parameters observed in peptide drug discovery.

Table 1: Physicochemical and Metabolic Comparison

Feature	Furan (Fur)	Thiophene (Thi)	Phenyl (Phe)
Aromaticity (Resonance Energy)	Low (16 kcal/mol)	Medium (29 kcal/mol)	High (36 kcal/mol)
Metabolic Stability ( )	Low (< 15 min typical)	Moderate (30-60 min)	High (> 60 min)
Primary Metabolic Route	Ring opening (Reactive Dialdehyde)	S-oxidation / Ring hydroxylation	Ring hydroxylation (Stable)
Reactive Metabolite Risk	Critical (High covalent binding)	Moderate (S-oxides can be reactive)	Low
Solubility Contribution	High (Polar oxygen)	Low (Lipophilic sulfur)	Moderate
CYP Inhibition Potential	High (Mechanism-Based Inactivation)	Moderate	Low

Analysis of Alternatives

• Thiophene: Often the best compromise. It retains the 5-membered geometry of furan but possesses significantly higher aromatic character, making it more resistant to oxidative ring opening. However, thiophene S-oxides can still present a liability [1][3].

• Phenyl: The "gold standard" for stability. If the hydrogen-bonding capability of the furan oxygen is not critical for binding affinity, replacing Fur with Phe (or Tyrosine) is the most effective way to eliminate metabolic liability [4].

Experimental Protocols

To validate the safety of a furan-containing peptide, you cannot rely on standard stability assays (which only measure disappearance). You must actively search for the reactive metabolite.

Protocol A: Reactive Metabolite Trapping (GSH Assay)

Purpose: To detect the formation of the reactive cis-2-butene-1,4-dial intermediate.[1][2]

Materials:

• Test Peptide (10 mM DMSO stock)

• Human Liver Microsomes (HLM) (20 mg/mL protein conc.)

• Glutathione (GSH) (trapping agent)[3]

• NADPH regenerating system

Step-by-Step Workflow:

• Incubation Mix: Prepare a reaction mixture containing:

  • 1 µM Test Peptide

  • 1.0 mg/mL HLM

  • 5 mM GSH (Excess concentration is crucial to outcompete protein binding)

  • 100 mM Potassium Phosphate buffer (pH 7.4)

• Initiation: Pre-incubate at 37°C for 5 min. Initiate reaction by adding NADPH (1 mM final).

• Time Course: Incubate for 60 minutes.

• Termination: Quench with ice-cold Acetonitrile (1:3 ratio) containing internal standard. Centrifuge at 3,000 x g for 10 min.

• Analysis (LC-MS/MS):

  • Instrument: Q-TOF or Orbitrap (High Resolution is preferred).

  • Search Trigger: Monitor for the parent ion

    .

  • Neutral Loss Scan: Look for GSH adducts.[3] The addition of GSH to the opened furan ring typically results in a mass shift of +307 Da (GSH) or +273 Da (GSH - H2O + O).

  • Marker: The detection of a pyrrole-glutathione conjugate confirms furan bioactivation [2].[1]

Protocol B: Intrinsic Clearance ( ) Comparison

Purpose: To quantify the rate of turnover compared to a stable control.

• Setup: Run parallel incubations of the Furan-peptide vs. a Phenyl-analog.

• Sampling: Aliquot at 0, 5, 15, 30, and 60 minutes.

• Calculation: Plot ln(remaining %) vs. time.

• Acceptance Criteria: A furan-peptide is considered "unstable" if

  in HLM.

Decision Framework & Mitigation

Do not discard a furan lead immediately. Use this logic flow to determine if the liability is manageable.

Visualization: Go/No-Go Decision Tree

Figure 2: Strategic workflow for assessing furan liability.

Mitigation Strategies

If the furan is essential for potency but fails the GSH test:

• Block the 2,5-positions: Metabolic oxidation usually initiates at the

  -carbons. Substitution (e.g., methylation) at these sites can sterically hinder CYP access, though this may impact binding.

• Electron Withdrawal: Add electron-withdrawing groups (EWG) to the furan ring to lower its HOMO energy, making it less susceptible to oxidation.

• Saturated Bioisosteres: Replace the furan with a Bicyclo[1.1.1]pentane or 2-oxabicyclo[2.1.1]hexane scaffold. These "saturated furan" mimics maintain geometry but eliminate the aromatic system entirely, removing the oxidative liability [5].

References

• BenchChem. (2025).[4] Furan vs. Thiophene Analogs: A Head-to-Head Comparison in Biological Assays.Link

• Peterson, L. A. (2013). Reactive Metabolites in the Biotransformation of Molecules Containing a Furan Ring.[5] Chemical Research in Toxicology. Link

• Razi University. (2021).[6] Mechanism-Based Inactivation of Cytochrome P450 Enzymes: Computational Insights. Chemical Reviews. Link

• Orient Journal of Chemistry. (2023). Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds.Link

• Mykhailiuk, P. K. (2023).[7] 2-Oxabicyclo[2.1.1]hexanes as Saturated Bioisosteres of the ortho-Substituted Phenyl Ring.[7] Nature Chemistry.[7] Link

Sources

• 1. Glutathione trapping to measure microsomal oxidation of furan to cis-2-butene-1,4-dial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Trapping of cis-2-butene-1,4-dial to measure furan metabolism in human liver microsomes by cytochrome P450 enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. sygnaturediscovery.com [sygnaturediscovery.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. Mechanism-Based Inactivation of Cytochrome P450 Enzymes: Computational Insights - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Synthesis in Review: A new ortho-phenyl bioisostere and a site selective C-H activation method | Domainex [domainex.co.uk]

Safety & Regulatory Compliance

Proper Disposal Procedures for 2-Amino-3-(furan-2-yl)propanoic Acid

[1][2][3][4][5][6]

Executive Summary & Scientific Context

2-Amino-3-(furan-2-yl)propanoic acid (often referred to as 2-Furylalanine) is a non-canonical amino acid widely used in peptide synthesis to introduce isosteric replacements for phenylalanine or histidine.[1] While it shares the amphoteric backbone of standard amino acids, the furan moiety introduces specific chemical sensitivities—specifically susceptibility to oxidative ring opening and acid-catalyzed polymerization—that dictate its disposal protocol.

Operational Directive: Unlike standard amino acids (e.g., Glycine), this compound must not be treated as general biological waste. It requires management as Non-Halogenated Organic Hazardous Waste due to the potential toxicity and environmental persistence of the furan pharmacophore.

Chemical Safety & Stability Profile

Before handling waste, operators must understand the physicochemical risks to prevent incompatible mixing in waste streams.

Property	Specification	Operational Implication
CAS Number	121786-39-8 (S-isomer) / 110772-46-8 (R-isomer)	Use for waste manifesting and inventory tracking.[1]
Physical State	Solid (White to off-white powder)	Dust inhalation risk; requires N95 or fume hood handling.[1]
Reactivity	Acid Sensitive	DO NOT mix with strong mineral acids (HCl, H₂SO₄) in waste drums.[1] The furan ring will polymerize, forming dark tars and generating heat.
Oxidation	Oxidizer Sensitive	DO NOT mix with nitrates, peroxides, or bleach.[1] Furan rings are electron-rich and combust/decompose rapidly with oxidizers.
Hazard Class	Irritant (Skin/Eye/Respiratory)	Standard PPE (Nitrile gloves, safety glasses, lab coat) required.[1]

Waste Characterization & Regulatory Logic (RCRA)

To ensure compliance with the Resource Conservation and Recovery Act (RCRA) and local regulations, you must characterize the waste correctly.

• Is it a Listed Waste?

  • No.[2][3][4] While Furan (solvent) is a U-listed waste (U124), the amino acid derivative 2-Amino-3-(furan-2-yl)propanoic acid is not explicitly listed on the EPA P or U lists.[1]

• Is it a Characteristic Waste?

  • Ignitability (D001): No (as a solid). If dissolved in organic solvents (e.g., Acetonitrile), the mixture is D001.

  • Toxicity (D004-D043): Not standardly tested via TCLP, but furan derivatives are often treated as toxic by best practice.

• Final Classification:

  • Solid: Non-Regulated Chemical Solid (Recommended: Manage as Hazardous for Incineration).

  • Liquid (HPLC Waste): Flammable Liquid Waste (D001).

Step-by-Step Disposal Protocols

Protocol A: Solid Waste (Pure Compound or Expired Reagent)

Goal: Prevent environmental leaching and accidental reaction with incompatible solids.

• Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) or amber glass jar. Avoid metal containers due to potential corrosion from amino acid functionality.

• Labeling: Attach a hazardous waste tag immediately.

  • Constituents: "2-Amino-3-(furan-2-yl)propanoic acid, 98%."[1]

  • Hazard Checkbox: Check "Toxic" and "Irritant."

• Segregation: Place the sealed container in the "Solid Organic - Non-Halogenated" waste stream.

• Disposal Method: High-temperature incineration is the only acceptable final disposal method to ensure destruction of the furan ring.

Protocol B: Liquid Waste (Reaction Mixtures & Mother Liquors)

Goal: Prevent "tarring" in waste drums caused by acid sensitivity.

• pH Check (Critical): Before dumping into a waste carboy, check the pH of your solution.

  • If Acidic (pH < 4): Neutralize with Sodium Bicarbonate (NaHCO₃) or a weak base to pH 6–8. Why? Acidic waste streams containing furan derivatives can darken and polymerize over weeks of storage, potentially clogging drum bungs or creating pressure.

• Solvent Compatibility: Segregate based on the carrier solvent.

  • If in DCM/Chloroform: Halogenated Waste stream.[5]

  • If in MeOH/ACN/DMF: Non-Halogenated Organic Waste stream.[5]

• Quenching: If the mixture contains residual oxidizers (e.g., from a peptide cleavage cocktail), quench with a mild reductant (e.g., Sodium Thiosulfate) before adding to the organic waste drum to prevent fire risk.

Waste Stream Decision Matrix

The following diagram illustrates the logical flow for segregating this compound to prevent laboratory accidents (polymerization/fire) and ensure compliance.

Figure 1: Waste segregation decision tree highlighting the critical neutralization step for acidic solutions to prevent furan polymerization.

Emergency Procedures: Spills & Exposure

In the event of a benchtop spill of the solid powder:

• Evacuate & Ventilate: If a large amount (>50g) is spilled and dust is visible, clear the immediate area to allow dust to settle.

• PPE: Don double nitrile gloves, safety goggles, and an N95 respirator (or half-mask) to prevent inhalation of the amino acid dust.

• Cleanup Agent:

  • DO NOT use Bleach (Hypochlorite): Bleach can react with the furan ring to form ring-opened dicarbonyls, which may be more toxic or reactive.

  • USE: Soap and warm water.

• Procedure:

  • Cover the spill with wet paper towels to suppress dust.

  • Scoop material into a waste bag.

  • Wipe the surface 3 times with a soap/water solution.

  • Dispose of all cleanup materials as Solid Hazardous Waste .

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 13539655, 3-(2-Furyl)alanine. Retrieved from [Link]

• United States Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Regulations: Title 40 CFR Part 261 - Identification and Listing of Hazardous Waste. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Safety Data Sheets. Retrieved from [Link]

Sources

• 1. EPA Hazardous Waste Codes | Environmental Safety, Sustainability and Risk [essr.umd.edu]
• 2. carlroth.com:443 [carlroth.com:443]
• 3. carlroth.com:443 [carlroth.com:443]
• 4. echemi.com [echemi.com]
• 5. Waste Code [rcrainfo.epa.gov]